Hydron;chloride

• CAS: 310202-69-4

Core Science & Biosynthesis

Solvation Dynamics of Hydrogen Chloride in Polar Protic Media

A Technical Guide for Process Chemists and Spectroscopists

Executive Summary

This guide bridges the gap between ultrafast chemical physics and pharmaceutical process development. While hydrogen chloride (HCl) is the most ubiquitous counterion in drug development (representing ~50% of pharmaceutical salts), its solvation dynamics are often oversimplified as "instant dissociation."

In reality, the behavior of HCl in polar protic media (water, methanol, ethanol) involves a complex, multi-stage equilibrium between Contact Ion Pairs (CIP) , Solvent-Shared Ion Pairs (SSIP) , and Free Ions . Understanding these femtosecond-to-picosecond dynamics is critical for controlling nucleation kinetics, polymorphism, and the "common ion effect" during API (Active Pharmaceutical Ingredient) crystallization.

Part 1: Mechanistic Foundations of Solvation

The Dissociation Pathway

Contrary to the Arrhenius definition of strong acids, HCl does not simply "break apart" upon contact with a protic solvent. The process follows a distinct free-energy landscape governed by the Grotthuss mechanism and solvent reorganization.

The Three-Stage Model:

• Molecular Association: HCl forms a hydrogen-bonded complex with the solvent (

  ).

• Contact Ion Pair (CIP): Proton transfer occurs, but the resulting ions (

  and ) remain adjacent, sharing a solvation shell.

• Solvent-Separated Ion Pair (SSIP): Solvent molecules intercalate between the ions, stabilizing them via dielectric shielding.

Solvent Specificity: Water vs. Alcohols[1]

Feature	Water ( )	Methanol ( )	Mechanistic Implication
Dielectric Constant ( )	~78	~33	Water supports free ions; Methanol stabilizes CIPs/SSIPs due to weaker shielding.
Proton Transfer Barrier	Near-barrierless	Finite barrier	Dissociation in MeOH is slower and incomplete at room temperature.
Solvation Structure	3D H-bond network	1D/2D chains	Water forms stable Zundel/Eigen cations; MeOH forms linear proton wires.
Dominant Species	Free Ions ( )	Equilibrium (CIP SSIP)	In MeOH, a significant fraction of HCl exists as ion pairs, affecting reactivity and precipitation.

The Zundel vs. Eigen Debate

In aqueous media, the excess proton fluctuates between two limiting structures:

• Zundel Cation (

  ): The proton is shared equally between two water molecules.

• Eigen Cation (

  ): A central hydronium ion ( ) is H-bonded to three water molecules. Current consensus based on AIMD: The proton transfer is a structural diffusion process where the proton "rattles" in a Zundel-like transition state before relaxing into an Eigen-like resting state.

Visualization of the Solvation Landscape

The following diagram illustrates the energetic pathway of HCl dissociation, highlighting the stability of the Contact Ion Pair in lower-dielectric solvents like methanol.

Figure 1: Kinetic pathway of HCl solvation. In water, the CIP

SSIP barrier is negligible. In alcohols, the CIP is a distinct, metastable intermediate.

Part 2: Analytical Methodologies

To validate these mechanisms experimentally, static pH measurements are insufficient. One must employ ultrafast spectroscopy and simulation.

Ab Initio Molecular Dynamics (AIMD)

AIMD simulations (e.g., Car-Parrinello or Born-Oppenheimer MD) allow us to observe bond breaking in real-time without empirical force field bias.

• Protocol: Simulate a box of ~128 solvent molecules with 1 HCl molecule.

• Observation: Track the

  radial distribution function ( ).

• Key Finding: In water, the

  bond lengthens to >2.5 Å within 200 fs. In methanol, the proton often "bounces back" to the chloride (recrossing), confirming the stability of the CIP.

Femtosecond Infrared Spectroscopy (fs-IR)

• Technique: Pump-probe spectroscopy targeting the

  vibration bands.

• Marker Bands:

  • Continuum Band (1000-3000 cm⁻¹): Indicates delocalized protons (Zundel-like).

  • Sharp Peaks: Indicate localized protons (CIP or molecular HCl).

• Application: By measuring the decay of the CIP band, one can determine the solvent reorganization energy required to separate the ion pair.

Part 3: Implications for Pharmaceutical Salt Formation

For the drug development professional, the "Solvation Dynamics" discussed above directly translate to Nucleation Control .

The Common Ion Effect & Supersaturation

The solubility product (

) is defined by free ion activities. In solvents like ethanol/methanol where HCl exists significantly as a CIP, the effective concentration of free is lower than the stoichiometric concentration.

• Consequence: Adding excess HCl in methanol may not suppress solubility as effectively as predicted by simple

  models, potentially leading to lower yields or oiling out (liquid-liquid phase separation) instead of crystallization.

Polymorph Selection

The structure of the solvated ion pair often templates the crystal lattice.

• Scenario: Crystallizing an API-HCl salt from isopropanol (low

  , high CIP fraction) vs. water (high , free ions).

• Outcome: Isopropanol may favor a lattice containing tight ion pairs or solvent channels (solvates), whereas water favors dense packing of separated ions.

Part 4: Experimental Protocol

Protocol: Rational Solvent Screening for HCl Salt Crystallization

Objective: Select a solvent system that maximizes yield while controlling polymorphism, utilizing solvation dynamics principles.

Phase 1: Solvation Assessment (The "Cloud Point" Method)

This protocol avoids the "trial and error" approach by assessing the solvent's ability to support the ionized salt.

• Preparation: Dissolve 100 mg of Free Base API in 10 volumes of the target solvent (e.g., Methanol, Ethanol, IPA, Acetone/Water).

• Acid Addition: Add 1.1 equivalents of HCl (using a concentrated stock in the same solvent if possible to avoid mixing effects).

• Observation (Turbidity):

  • Immediate Precipitate: Indicates high supersaturation. Likely CIP-driven nucleation. Risk of amorphous material.

  • Clear Solution: Indicates stable SSIP or Free Ions. Good for controlled cooling crystallization.

  • Oiling Out: Indicates the solvent cannot stabilize the ionic species (dielectric too low).

Phase 2: The "Water Activity" Tuning

If the pure solvent fails (oils out or doesn't precipitate), use water as a "Dissociation Promoter."

• Start: Suspension of API in organic solvent (e.g., Acetone).

• Titration: Add water in 1% increments.

• Mechanism: Water molecules selectively solvate the

  and , driving the equilibrium from Molecular/CIP SSIP Free Ions.

• Endpoint: The point where the suspension clears (dissolution) marks the transition to Free Ions.

• Crystallization: From this clear point, cool slowly. The system is now in a controlled SSIP state, ideal for growing high-quality crystals.

Decision Matrix for Solvent Selection

Figure 2: Decision tree for HCl salt crystallization based on solvation outcomes.

References

• Hynes, J. T., et al. (2002). Discrete stages in the solvation and ionization of hydrogen chloride adsorbed on ice particles. Nature. [Link]

• Abu-samha, M., & Børve, K. J. (2014).[1] HCl Dissociation in Methanol Clusters from Ab Initio Molecular Dynamics Simulations and Inner-Shell Photoelectron Spectroscopy. The Journal of Physical Chemistry A. [Link][1]

• Marx, D., et al. (1999). The Nature of the Hydrated Excess Proton in Water. Nature. [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2002).[2][3][4] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[4] [Link]

• Gutowski, K. E., et al. (2011). Quantum Induced Bond Centering in Microsolvated HCl: Solvent Separated versus Contact Ion Pairs. The Journal of Physical Chemistry Letters. [Link]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. [Link]

Sources

• 1. Sci-Hub. HCl Dissociation in Methanol Clusters from Ab Initio Molecular Dynamics Simulations and Inner-Shell Photoelectron Spectroscopy / The Journal of Physical Chemistry A, 2014 [sci-hub.kr]
• 2. Discrete stages in the solvation and ionization of hydrogen chloride adsorbed on ice particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. pharmtech.com [pharmtech.com]

Atmospheric Hydron Chloride: Mechanistic Roles, Phase Partitioning, and Quantification

Executive Summary

Hydron chloride (HCl), systematically known as hydrogen chloride, acts as the primary chlorine reservoir in the stratosphere and a critical reactive intermediate in the troposphere.[1] While historically categorized merely as an endpoint of acidification (acid rain), modern atmospheric chemistry identifies HCl as a pivot point in oxidation cycles. This guide synthesizes the thermodynamic drivers of HCl partitioning, its heterogeneous activation on Polar Stratospheric Clouds (PSCs), and its role in the "nighttime chemistry" of the marine boundary layer via nitryl chloride (ClNO

).

For researchers and drug development professionals assessing inhalation toxicology or environmental fate, understanding the speciation of chlorine—governed by the availability of HCl—is prerequisite to modeling atmospheric oxidation capacity and potential exposure pathways.

Part 1: Thermodynamic & Kinetic Fundamentals

HCl is a diatomic molecule with a bond dissociation energy of 431 kJ/mol. In the atmosphere, its behavior is bifurcated by altitude and phase state.

Gas-Particle Partitioning (Henry’s Law)

In the troposphere, HCl is highly soluble. Its removal is governed by wet deposition, but its re-release is driven by acid displacement. The equilibrium is described by Henry's Law, but effective solubility (

) depends heavily on the acidity ( ) of the aerosol.

• (Henry's constant): ~19 M/atm at 298 K.
• (Acid dissociation): ~ (Strong acid, fully dissociated in bulk water).

Implication: In acidified aerosols (pH < 2), the equilibrium shifts back toward the gas phase, allowing HCl to degas from marine aerosols, a process known as acid displacement.

The Kinetic Bottleneck

In the gas phase, HCl is relatively inert toward direct photolysis in the troposphere. Its primary gas-phase sink is reaction with the hydroxyl radical (OH):

• Rate Constant (

  ): (at 298K).

• Significance: This reaction is slow compared to other radical propagation steps, making HCl a "reservoir" species that can transport chlorine long distances before releasing the potent Cl

  radical.

Part 2: Stratospheric Mechanics (The Ozone Hole)

In the stratosphere, HCl constitutes the major inorganic chlorine reservoir (

).[1] It effectively "locks up" ozone-destroying chlorine atoms. However, this safety mechanism fails under the specific conditions of the polar vortex.

Heterogeneous Activation

The Antarctic ozone hole is driven by the conversion of stable reservoirs (HCl and Chlorine Nitrate, ClONO

) into photolabile species on the surface of Polar Stratospheric Clouds (PSCs).

The Critical Reaction:

This reaction is negligible in the gas phase but proceeds rapidly on ice or Nitric Acid Trihydrate (NAT) surfaces at T < 200 K.

Visualization: Stratospheric Chlorine Activation

The following diagram illustrates the "unlocking" of chlorine from HCl on PSC surfaces.

Figure 1: The heterogeneous activation of stratospheric chlorine.[2] HCl acts as the surface-bound reactant that converts gaseous ClONO

into photolabile Cl .

Part 3: Tropospheric Dynamics (The Marine Boundary Layer)

Recent research has shifted focus to the troposphere, specifically the interaction between anthropogenic NO

pollution and marine sea spray aerosol (SSA).

The N O - ClNO Pathway

At night, NOngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

accumulates as dinitrogen pentoxide (N O ). When N O encounters chloride-rich aerosols (like sea salt), it does not merely hydrolyze to nitric acid; it produces nitryl chloride (ClNO ).[3]

Significance

ClNO

is stable at night but photolyzes rapidly at sunrise:

This releases a burst of Cl

radicals at dawn, which oxidize Volatile Organic Compounds (VOCs) up to 100x faster than the hydroxyl radical (OH). This "jump-starts" smog formation hours before standard photochemical cycles begin.

Visualization: Multiphase Radical Production

Figure 2: The nocturnal activation of chlorine. N

O uptake on chloride aerosols yields ClNO , which acts as a morning source of Cl radicals.[4]

Part 4: Measurement Protocols (CIMS)

Quantifying HCl and its related species (ClNO

, Cl ) requires high time resolution (1-10 Hz) and high sensitivity (ppt level). The gold standard is Iodide-Adduct Chemical Ionization Mass Spectrometry (I- CIMS) .

Experimental Protocol: I- CIMS for Halogens

Objective: Simultaneous detection of HCl, ClNO

, and Cl in ambient air.

Reagents & Equipment:

• Reagent Ion: Iodide (I

  ) generated from methyl iodide (CH I) in N .

• Instrument: Time-of-Flight Mass Spectrometer (ToF-MS).

• Inlet: 1/4" PFA Teflon (heated to 40°C to prevent wall loss).

Step-by-Step Workflow:

• Inlet Conditioning:

  • Why: HCl is "sticky" (high dipole moment). It adsorbs to stainless steel.

  • Action: Use only PFA or PEEK tubing. Pass high-concentration HCl (100 ppb) through the inlet for 2 hours prior to campaign to passivate active sites.

• Ion Generation:

  • Pass 2 SLPM (Standard Liters Per Minute) of N

    with trace CH I through a Polonium-210 source or X-ray ionizer.

  • Primary Ion:

    .

• Ion-Molecule Reaction (IMR):

  • Inject ambient air into the IMR at reduced pressure (100 mbar).

  • Reaction:

  • Detection Mass: 162.9 m/z (Iodine-127 + Chlorine-35 + Hydrogen-1).

• Background Correction (Self-Validation):

  • Critical Step: Every 30 minutes, switch flow through a carbonate-impregnated filter. This removes acidic gases (HCl) but transmits neutrals.

  • Calculation:

    .

• Calibration:

  • Use a permeation tube containing HCl maintained at 40°C.

  • Dilute with Zero Air to generate a 5-point curve (0, 1, 2, 5, 10 ppb).

  • Validation: Verify recovery >95% to ensure no inlet loss.

Visualization: CIMS Workflow

Figure 3: Schematic of Iodide-Adduct CIMS. The heated inlet and background zeroing cycles are critical for accurate HCl quantification.

Part 5: Quantitative Data Summary

The following table summarizes key kinetic parameters derived from recent literature, essential for modeling atmospheric chlorine chemistry.

Parameter	Reaction / Process	Value (at 298K)	Notes
			Slow; primary gas-phase sink [1].
			Uptake coefficient; higher on chloride-rich sea salt [2].
	Yield of ClNO from N O		Depends on aerosol liquid water and [Cl ] [3].
	Henry's Law Constant		Highly soluble; effective solubility increases with pH [1].
	ClNO Lifetime (Day)	~30 minutes	Rapid source of Cl radicals at sunrise.

References

• Sander, S. P., et al. (2011). Chemical Kinetics and Photochemical Data for Use in Atmospheric Studies, Evaluation No. 17. JPL Publication 10-6. Jet Propulsion Laboratory. [Link]

• Amman, M., et al. (2013). Heterogeneous kinetics of N2O5 on sea salt and other aerosols.[5][6] Atmospheric Chemistry and Physics.[7] [Link]

• Thornton, J. A., et al. (2010).[4] A large atomic chlorine source inferred from mid-continental reactive nitrogen chemistry. Nature, 464, 271–274. [Link]

• Osthoff, H. D., et al. (2008). High levels of nitryl chloride in the polluted subtropical marine boundary layer.[4] Science, 321(5892), 1057-1060. [Link]

• Finlayson-Pitts, B. J. (2003). The tropospheric chemistry of sea salt: A molecular-level view of the chemistry of NaCl and NaBr. Chemical Reviews, 103(12), 4801-4822. [Link]

Sources

• 1. Transient HCl in the atmosphere of Mars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Surface-catalyzed chlorine and nitrogen activation: mechanisms for the heterogeneous formation of ClNO, NO, NO2, HONO, and N2O from HNO3 and HCl on aluminum oxide particle surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Making sure you're not a bot! [helda.helsinki.fi]

Hydron Chloride in Non-Aqueous Media: Dissociation Thermodynamics and Synthetic Utility

Executive Summary

In aqueous environments, Hydron Chloride (HCl) is a "leveled" strong acid (

), fully dissociated into hydronium ( ) and chloride ions.[1][2] However, in the organic solvents utilized for 90% of pharmaceutical synthesis—THF, MeCN, DMSO, and DCM—this assumption of complete dissociation is a dangerous oversimplification.[1]

This guide analyzes the dissociation constants of HCl in non-aqueous media, exploring the transition from free ions to ion pairs and homoconjugates.[1] It provides actionable protocols for leveraging these thermodynamic realities to optimize acid catalysis and salt formation.[1]

Part 1: The Theoretical Framework

Beyond the Dielectric Constant

The acidity of HCl in organic synthesis is not governed solely by the solvent's dielectric constant (

). It is dictated by the Solvation Thermodynamics of the proton ( ) and the counter-anion ( ).[1]

Two competing equilibria define the "effective" acidity:

• Ionization vs. Dissociation: In low-dielectric solvents (

  , e.g., THF, DCM), HCl exists primarily as a "Tight Ion Pair" rather than free ions.[1]
  • (Ion Pairing Constant): Dominates in THF/DCM.[1] The acid is "caged."[1]
  • (Dissociation Constant): Dominates in Water/DMSO.[1] The acid is "free."[1]

• Homoconjugation (The Chloride Trap): In aprotic solvents (MeCN, Acetone), the chloride anion is poorly solvated (no H-bond donors).[1] To stabilize itself,

  complexes with an undissociated HCl molecule, forming a homoconjugate: This effectively removes active acid from the system, buffering the acidity and altering kinetic profiles.

Visualization: The Solvation Landscape

The following diagram illustrates the mechanistic divergence of HCl behavior across solvent classes.

Figure 1: Mechanistic divergence of HCl dissociation.[1] Note the formation of homoconjugates in aprotic media (MeCN) versus complete dissociation in water.

Part 2: Comparative Acidity Data

The following table synthesizes

values from authoritative sources (Bordwell, Kolthoff, IUPAC). Note the massive shift in Acetonitrile (MeCN), where HCl behaves as a weak acid compared to its behavior in water.[1]

Solvent	(Dielectric)	Donor No.[1][3] (DN)	HCl	Dominant Species	Synthetic Implication
Water	78	18.0	-7.0	,	Leveled. Non-selective protonation.
DMSO	46	29.8	1.8	,	Strong Acid. is highly reactive (nucleophilic) due to poor anion solvation.[1]
DMF	36	26.6	~3.1	Ion Pairs	Moderate. Good balance for acid-catalyzed coupling.[1]
Acetonitrile	37	14.1	10.3		Differentiating. HCl is a "weak" acid here.[1] Ideal for selective protonation of strong bases.[1]
1,2-DCE	10	0.0	-0.4*	Aggregates	Complex. *Value relative to Picric Acid.[1][3] High tendency for ion pairing.[1]
THF	7.5	20.0	N/A**	Tight Pairs	Contact Ion Pairs. Kinetics depend on .[1] Acid catalysis is often slower than expected.[1]

*Note on THF: In THF, a classic Brønsted

is chemically meaningless without defining concentration, as the dissociation constant is negligible ( ).[1]

Part 3: Synthetic Applications & Protocols

Case Study: Salt Formation Optimization

In drug development, forming an HCl salt is standard.[1] However, "oiling out" or failure to crystallize often occurs because the solvent system is too acidic (preventing supersaturation) or too basic (preventing proton transfer).[1]

The "pKa Slide" Rule: To ensure robust salt formation, the

( ) in the chosen solvent should be .[1]

• In Water , almost any amine (

  ) forms a salt with HCl ( ).[1] .[1]

• In MeCN , an amine (

  in MeCN) reacts with HCl ( ).[1] .[1][3][4] Salt forms, but equilibrium is more sensitive.[1]

• Implication: If your salt dissociates (is hygroscopic/unstable), switch to a solvent where HCl is weaker (like MeCN or Acetone) to drive the equilibrium toward the precipitate via common ion effect/homoconjugation.[1]

Protocol: Potentiometric Determination of Apparent Acidity

Do not use a standard aqueous pH probe in organic solvents.[1] It will suffer from liquid junction potential drift and dehydration.[1] Use this self-validating protocol to determine if HCl is strong enough for your specific precursor.

Materials:

• Electrode: Glass pH electrode with a movable sleeve junction (prevents clogging).[1]

• Filling Solution: 1M LiCl in Ethanol (or the solvent of interest). Never use aqueous KCl.[1]

• Standard: Perchloric Acid (

  ) in Glacial Acetic Acid (0.1M).

Workflow:

• Conditioning: Soak electrode in the organic solvent for 1 hour to equilibrate the gel layer.

• Calibration: Perform a "blank" titration of the solvent to determine the

  (standard potential) of the system.

• Measurement: Titrate your substrate (Base) with HCl in the chosen solvent.[1]

• Validation: The Half-Neutralization Potential (HNP) corresponds to the

  of the conjugate acid in that solvent.[1]

Figure 2: Decision tree and workflow for determining acid-base compatibility in non-aqueous synthesis.

Part 4: Mechanistic Impact on Catalysis

When using HCl as a catalyst (e.g., deprotection of Boc, acetal hydrolysis), the solvent choice dictates the reaction order.[1]

• In Methanol (High

  , Protic): Reaction is Specific Acid Catalyzed . Rate .[1] Mechanism: Fast pre-equilibrium protonation.[1]

• In Dioxane/THF (Low

  , Aprotic): Reaction is often General Acid Catalyzed or dominated by Ion Pair Catalysis .[1] Mechanism: The active species is likely the ion pair or a higher aggregate .[1] Observation: Doubling [HCl] may increase rate by factor of 4 (second order wrt acid) due to homoconjugate participation.[1]

Scientist's Tip: If an acid-catalyzed reaction is sluggish in THF, do not just add more equivalents of HCl (which risks side reactions). Instead, add a hydrogen-bond donor (like HFIP or small amount of MeOH) to break the tight ion pairs and release active protons.[1]

References

• Bordwell, F. G. (1988).[1][5] Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463.[1] Link[1]

• Kütt, A., et al. (2006).[1] Acidities of Strong Neutral Brønsted Acids in Different Media. Journal of Organic Chemistry, 71(7), 2829–2838.[1] Link[1]

• Kolthoff, I. M., & Chantooni, M. K. (1968).[1] Dissociation constants of uncharged and monovalent cation acids in dimethyl sulfoxide. Journal of the American Chemical Society, 90(1), 23–28.[1] Link[1]

• Coetzee, J. F., & Padmanabhan, G. R. (1965).[1] Properties of Bases in Acetonitrile as Solvent. IV. Protonation of Nitrogen Bases by Hydrogen Chloride.[1][2] Journal of the American Chemical Society, 87(22), 5005–5010.[1] Link[1]

• Reich, H. J. (n.d.).[1][6] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] Link

Sources

• 1. Hydrochloric acid - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 4. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Crystallographic structure analysis of hydron chloride hydrates

An In-depth Technical Guide to the Crystallographic Structure Analysis of Hydrogen Chloride Hydrates

Authored by: Gemini, Senior Application Scientist

Abstract

Hydrogen chloride (HCl) hydrates represent a fundamental class of compounds for studying the nature of the hydrated proton and hydrogen bonding networks in the solid state. Their relevance extends from foundational physical chemistry to atmospheric science, where they are implicated in processes occurring on polar stratospheric clouds.[1][2] This guide provides a comprehensive technical overview of the crystallographic analysis of the primary HCl hydrates (mono-, di-, tri-, and hexahydrate). We will delve into the phase behavior of the HCl/H₂O system, detail the specific crystal structures of each hydrate, and present the core experimental methodologies—X-ray and neutron diffraction—used for their elucidation. The narrative emphasizes the causality behind experimental design, providing field-proven insights for researchers, scientists, and drug development professionals working with hydrated crystalline systems.

The Hydrogen Chloride/Water Phase Diagram: A Map to Crystalline Forms

Understanding the phase behavior of the hydrogen chloride and water system is the prerequisite for isolating and studying any specific hydrate. The solid-liquid phase diagram dictates the stable crystalline forms at various compositions and temperatures.[3] Early work by Pickering and Rupert established the existence of the mono-, di-, and trihydrates, with the hexahydrate being identified later.[4] Each hydrate corresponds to a distinct eutectic point in the phase diagram, representing a specific congruent melting point.[5]

The formation of a particular hydrate is critically dependent on the molar ratio of HCl to H₂O and the crystallization temperature. For instance, preparing a sample of the dihydrate requires cooling a solution with a 1:2 molar ratio of HCl to H₂O to below its melting point of -17.7°C. Amorphous, or non-crystalline, phases can also form, particularly under rapid cooling conditions at low temperatures.[1][6]

Caption: The core H₅O₂⁺ (Zundel) cation found in HCl dihydrate and trihydrate.

Hydrogen Chloride Hexahydrate (HCl·6H₂O)

The hexahydrate is orthorhombic (space group Pbcm) and its structure is formulated as H₉O₄⁺Cl⁻·2H₂O. [4]This structure contains the Eigen cation (H₉O₄⁺), where a central H₃O⁺ core is strongly hydrogen-bonded to three surrounding water molecules. The remaining two water molecules and the chloride ion are incorporated into the extensive three-dimensional hydrogen-bonded network. [4]

HCl Hydrate	Ionic Formulation	Crystal System	Space Group	Key Cationic Species
Monohydrate	H₃O⁺Cl⁻	Trigonal	R3m	Hydronium (H₃O⁺)
Dihydrate	H₅O₂⁺Cl⁻	(Varies)	(Varies)	Zundel (H₅O₂⁺)
Trihydrate	H₅O₂⁺Cl⁻·H₂O	Monoclinic	Cc	Zundel (H₅O₂⁺)

| Hexahydrate | H₉O₄⁺Cl⁻·2H₂O | Orthorhombic | Pbcm | Eigen (H₉O₄⁺) |

Core Methodologies: From Sample to Structure

Determining the atomic arrangement in these hydrates requires specialized low-temperature crystallographic techniques. The choice between X-ray and neutron diffraction is not arbitrary but is dictated by the specific information sought.

Causality of Method Selection: X-ray vs. Neutron Diffraction

Expertise Insight: While X-ray diffraction is invaluable for determining the positions of electron-dense atoms like oxygen and chlorine, it is fundamentally limited in its ability to precisely locate hydrogen atoms. This is because X-rays scatter from electrons, and hydrogen, with only one electron, has a very low scattering factor. [7]To overcome this critical limitation and unambiguously determine the hydrogen bonding network and the nature of the protonated water species, neutron diffraction is the technique of choice . [8]Neutrons scatter from atomic nuclei, and the scattering length of hydrogen (or more commonly, its isotope deuterium, which has a better signal-to-noise ratio) is on the same order of magnitude as that of oxygen and chlorine, making them clearly "visible" in the resulting diffraction pattern. [9][7]Therefore, while X-ray diffraction can reveal the heavy-atom framework, neutron diffraction is essential for a complete and trustworthy structural model of hydrogen-rich systems like HCl hydrates.

Experimental Protocol: Low-Temperature Single-Crystal X-ray Diffraction

This protocol provides a self-validating workflow for obtaining the heavy-atom (O, Cl) framework of an HCl hydrate.

Step 1: Crystal Growth (In-Situ)

• Prepare an aqueous solution of HCl with the precise molar ratio corresponding to the target hydrate.

• Introduce the solution into a thin-walled glass or quartz capillary tube (approx. 0.3-0.5 mm diameter).

• Flame-seal the capillary to prevent changes in composition.

• Mount the capillary on a goniometer head attached to the X-ray diffractometer.

Step 2: Low-Temperature Crystallization

• Cool the sample to just below its known melting point using a precisely controlled stream of cold nitrogen gas.

• Employ an in-situ crystallization method: use a focused heat source (e.g., a heated wire or laser) to melt a small zone of the polycrystalline sample.

• Slowly move the molten zone along the capillary. A single crystal will ideally grow from the solid-liquid interface. This requires patience and fine control.

Step 3: Data Collection

• Once a suitable single crystal is obtained, cool it to the final data collection temperature (typically around 100 K or lower) to minimize thermal motion. [4]2. Center the crystal in the X-ray beam.

• Collect a full sphere of diffraction data using a modern CCD or CMOS detector, rotating the crystal through a series of angles.

Step 4: Structure Solution and Refinement

• Process the raw diffraction images to obtain integrated intensities for each reflection.

• Solve the crystal structure using direct methods or Patterson methods to find the positions of the chlorine and oxygen atoms.

• Refine the atomic positions and thermal displacement parameters against the experimental data using least-squares methods. Hydrogen atoms may be placed in calculated positions but will have high uncertainty.

Caption: Experimental workflow for single-crystal X-ray diffraction of HCl hydrates.

Experimental Protocol: Low-Temperature Neutron Diffraction

This protocol is essential for the authoritative localization of hydrogen/deuterium atoms.

Step 1: Sample Preparation

• To minimize incoherent scattering from hydrogen, prepare the sample using deuterated reagents (DCl and D₂O).

• Prepare and seal the deuterated sample in a vanadium or quartz capillary as described for the X-ray protocol. Vanadium is often used as it is nearly transparent to neutrons.

Step 2: Data Collection

• Mount the sample on a neutron diffractometer at a reactor or spallation source.

• Cool the sample to a very low temperature (e.g., below 20 K) using a cryostat to reduce thermal vibrations and improve data quality.

• Collect diffraction data. This process is significantly longer than for X-rays, often taking many hours or days due to lower neutron flux.

Step 3: Structure Refinement

• Use the heavy-atom model from a prior X-ray experiment as a starting point for the refinement.

• Perform a Fourier analysis of the neutron diffraction data to locate the deuterium atoms in the nuclear density map.

• Refine the complete structural model (O, Cl, and D atoms), including their positions and anisotropic displacement parameters, against the neutron data. This yields highly accurate O-D bond lengths and D···Cl/D···O hydrogen bond geometries.

Caption: Workflow for definitive structure determination using neutron diffraction.

Conclusion

The crystallographic analysis of hydrogen chloride hydrates provides exemplary case studies in the structural chemistry of the hydrated proton. A combination of meticulous low-temperature sample handling and the synergistic application of both X-ray and neutron diffraction has been essential to unravel their structures. These studies have authoritatively shown that these compounds are not simple molecular hydrates but are ionic salts composed of chloride anions and a fascinating variety of cationic water clusters—hydronium, Zundel, and Eigen ions. The methodologies detailed herein represent a robust framework for the structural investigation of any highly hydrated, low-melting-point crystalline material, providing a critical foundation for fields ranging from materials science to biochemistry.

References

• Yoon, Y. K., & Carpenter, G. B. (1959). The crystal structure of hydrogen chloride monohydrate. Acta Crystallographica, 12(1), 17-20. [Link]

• Iannarelli, R., & Rossi, M. J. (2014). H₂O and HCl trace gas kinetics on crystalline HCl hydrates and amorphous HCl/H₂O in the range 170 to 205 K: the HCl/H₂O phase diagram revisited. Atmospheric Chemistry and Physics, 14(10), 5183-5204. [Link]

• Lundgren, J. O., & Olovsson, I. (1967). Hydrogen Bond Studies. XVI. The Crystal Structure of Hydrogen Chloride Trihydrate. Acta Crystallographica, 23(6), 971-976. [Link]

• Ault, B. S., & Pimentel, G. C. (2007). Elusive structure of HCl monohydrate. The Journal of Chemical Physics, 126(7), 074505. [Link]

• Ortega, I. K., Escribano, R., Herrero, V. J., Maté, B., & Moreno, M. A. (2005). The structure and vibrational frequencies of crystalline HCl trihydrate. Journal of Molecular Structure, 742(1-3), 147-152. [Link]

• Taesler, I., & Lundgren, J. O. (1978). Hydrogen Bond Studies. CXXIX. An X-ray Determination of the Crystal Structure of Hydrogen Chloride Hexahydrate, H₉O₄⁺Cl⁻·2H₂O. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 34(8), 2424-2428. [Link]

• Iannarelli, R., & Rossi, M. J. (2013). H₂O and HCl trace gas kinetics on crystalline and amorphous HCl hydrates in the range 170 to 205 K: the HCl/H₂O phase diagram re-visited. Atmospheric Chemistry and Physics Discussions, 13(12), 30765-30811. [Link]

• Iannarelli, R., & Rossi, M. J. (2014). H₂O and HCl trace gas kinetics on crystalline HCl hydrates and amorphous HCl/H₂O in the range 170 to 205 K: the HCl/H₂O phase diagram revisited. Atmospheric Chemistry and Physics, 14, 5183–5204. [Link]

• Iannarelli, R., & Rossi, M. J. (2014). H₂O and HCl trace gas kinetics on crystalline HCl hydrates and amorphous HCl/H₂O in the range 170 to 205 K: the HCl/H₂O phase diagram revisited. ResearchGate. [Link]

• Wikipedia. (n.d.). Hydrogen chloride. Wikipedia. [Link]

• Zhang, B., et al. (2017). Stabilization of H₃⁺ in the high pressure crystalline structure of HnCl (n = 2-7). ResearchGate. [Link]

• Gilbert, J. C., & Jones, W. J. (1971). Infrared spectroscopic study of the hydrates of hydrogen chloride and hydrogen bromide. Journal of the Chemical Society D: Chemical Communications, (22), 1490-1491. [Link]

• Turnbull, D. et al. (2021). Superionicity, disorder, and bandgap closure in dense hydrogen chloride. Proceedings of the National Academy of Sciences, 118(35). [Link]

• Wikipedia. (n.d.). Hydrochloric acid. Wikipedia. [Link]

• Devlin, J. P., Uras, N., Sadlej, J., & Buch, V. (2002). Infrared spectra of hydrogen chloride complexed/ionized in amorphous hydrates and at ice surfaces in the 15-90 K range. The Journal of Physical Chemistry A, 106(45), 10871-10878. [Link]

• Turnbull, D. et al. (2021). X-ray diffraction patterns of HCl under pressure. ResearchGate. [Link]

• Wikimedia Commons. (2009). File:Phase diagram HCl H2O s l.PNG. [Link]

• Sansone, G., et al. (2022). Molecular Structure of the Monohydrate Hydrochloride Salt of the Antimalarial Drug Chloroquine. MDPI. [Link]

• AZoM. (2018). Analyzing the Gas Phase Spectrum of Hydrogen Chloride with FT-IR. [Link]

• Makarova, I. P., et al. (2021). A Neutron Diffraction Study of the Crystal Structure of Hydrogen-Containing Compounds at the MOND Station, NRC KI. ResearchGate. [Link]

• NIST. (n.d.). Hydrogen chloride. NIST Chemistry WebBook. [Link]

• Cha, J. H., & Lee, H. (2000). Neutron diffraction studies of gas hydrates. ResearchGate. [Link]

• University of Glasgow. (n.d.). Neutron Diffraction. Lecture Notes. [Link]

• NIST. (n.d.). Hydrogen chloride IR Spectrum. NIST Chemistry WebBook. [Link]

• Rauh, F., et al. (2011). Spectroscopic methods in gas hydrate research. ResearchGate. [Link]

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Mechanistic Elucidation of Hydron Chloride Protonation Pathways

Executive Summary

In pharmaceutical development, the protonation of basic Active Pharmaceutical Ingredients (APIs) by hydrogen chloride (hydron chloride) is the most prevalent method for salt formation. However, treating this reaction as a simple Bronsted acid-base neutralization (

) is mechanistically insufficient for optimizing solubility, stability, and polymorphism.

This guide provides a rigorous mechanistic analysis of the Hydron Chloride (

, where ) proton transfer pathway. It distinguishes between the general IUPAC term "hydron" and the specific isotope "proton" ( ), a distinction critical when evaluating Kinetic Isotope Effects (KIE) in mechanistic studies.[1] We explore the continuum from molecular adducts to solvent-separated ion pairs (SSIP) and provide self-validating protocols for characterizing these states.

Theoretical Framework: The Ion-Pair Continuum

The transfer of a hydron from

to a basic substrate ( ) in non-aqueous media (common in crystallization) does not occur in a single step. It follows the Eigen-Weller mechanism , involving distinct thermodynamic states driven by the dielectric constant ( ) of the solvent.

The Mechanistic Pathway

The reaction proceeds through a specific energetic cascade:

• Diffusion: Reactants diffuse to form an Encounter Complex .

• Molecular Association: Formation of a hydrogen-bonded neutral complex (

  ).

• Hydron Transfer: The hydron crosses the reaction coordinate to form a Hydrogen-Bonded Ion Pair (HBIP) , also known as a Contact Ion Pair (CIP).

• Solvation: Solvent molecules intercalate between the ions, forming a Solvent-Separated Ion Pair (SSIP) .

• Dissociation: Macroscopic separation into free solvated ions (

  ).

The Rule

For stable salt formation, the difference between the

of the base and the acid must be sufficient.

• : Equilibrium favors the neutral complex ( ).
• : Equilibrium exists between neutral species and HBIP. These systems are prone to polymorphism and disproportionation.
• : Proton transfer is generally complete; stable salt forms.

Visualization of Signaling Pathways

The following diagram illustrates the energetic and structural evolution of the hydron chloride interaction, highlighting the critical transition from neutral adduct to solvated ion.

Figure 1: The Eigen-Weller mechanism for hydron transfer in non-aqueous media.

Experimental Protocols

To validate the mechanism in a specific drug-acid system, we utilize two complementary protocols: In Situ FTIR (to detect the protonation state) and NMR Titration (to determine association constants).

Protocol A: In Situ FTIR Monitoring of Salt Formation

Objective: Distinguish between a neutral hydrogen-bonded complex and a true salt (HBIP) by monitoring the diagnostic H-Cl stretching vibration.

Prerequisites:

• ReactIR or similar in situ probe.

• Anhydrous solvent (Dichloromethane or THF).

• 0.1M solution of Free Base (

  ).

• 1.0M solution of HCl in ether.

Methodology:

• Baseline Acquisition: Submerge the probe in pure solvent and acquire a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Base Characterization: Add Free Base (

  ) to the reactor. Record the spectrum, noting specific amine/nitrogen peaks (e.g., C-N stretch).

• Stepwise Acid Addition: Add HCl solution in 0.1 equivalent increments.

• Data Analysis (The "Hydron" Signature):

  • Look for the disappearance of the neutral amine peaks.

  • Critical Check: Monitor the region 2000–2500 cm⁻¹.

    • Broad band ~2500 cm⁻¹: Indicates

      stretching (Salt formation/HBIP).

    • Sharp bands >3000 cm⁻¹: Indicates neutral H-bonds or incomplete transfer.

  • Self-Validation: If the spectrum shows simultaneous presence of Free Base and Salt peaks at 0.5 equivalents, the system is in slow exchange (tight binding). If peaks shift continuously, it is in fast exchange (weak binding).

Protocol B: Kinetic Isotope Effect (KIE) Determination

Objective: Determine if hydron tunneling is involved or if proton transfer is the rate-limiting step (RLS).

Methodology:

• Perform the protonation reaction with standard HCl. Measure rate constant

  (via Stopped-Flow UV-Vis).

• Repeat identical conditions using Deuterium Chloride (DCl). Measure rate constant

  .

• Calculate KIE

  .[2]

Interpretation Table:

KIE Value ( )	Mechanistic Implication
1.0 (Unity)	Proton transfer is not the Rate Limiting Step (Diffusion controlled).
1.0 – 2.0	Secondary Isotope Effect (Hybridization change, e.g., ).
2.0 – 7.0	Primary Isotope Effect. Proton transfer is the Rate Limiting Step.[3]
> 7.0	Quantum Tunneling of the hydron is occurring.

Workflow Visualization: KIE Decision Logic

This workflow guides the researcher in interpreting Kinetic Isotope Effect data to elucidate the transition state structure.

Figure 2: Decision tree for interpreting Kinetic Isotope Effects in hydron transfer.

References

• IUPAC. (2014).[4] Hydron. IUPAC Compendium of Chemical Terminology (the "Gold Book").[4][5] [Link][5]

• Stahl, P. H., & Wermuth, C. G. (2011).[6] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[7] [Link]

• Crooks, J. E., & Robinson, B. H. (1975).[3] Hydrogen-bonded and ion-pair complexes in aprotic solvents. Faraday Symposia of the Chemical Society, 10, 29-40. [Link]

• Westaway, K. C. (2006). Using kinetic isotope effects to determine the structure of the transition states of S_N2 reactions. Advances in Physical Organic Chemistry, 41, 217-273. [Link]

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From 'Spirit of Salt' to a Cornerstone of Chemistry: A Technical Chronicle of the Historical Synthesis of Hydrogen Chloride

An In-depth Technical Guide

Topic: Historical Synthesis Methods of Hydrogen Chloride in Early Chemistry Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed exploration of the historical methodologies for synthesizing hydrogen chloride (HCl), tracing its journey from the retorts of early alchemists to the foundational experiments of modern chemistry. We will examine the evolution of its preparation, the shifting understanding of its composition, and the profound impact these discoveries had on chemical theory.

Part I: The Alchemical Origins and the Genesis of "Spirit of Salt"

The earliest encounters with hydrogen chloride are rooted in the work of the 8th-century alchemist Jabir ibn Hayyan, who is credited with discovering that mixing salt with vitriol (sulfuric acid) could produce acidic vapors.[1] For centuries, this substance, known as "spirit of salt," was a subject of alchemical curiosity.[2][3] Early methods were often crude, involving the heating of common salt (sodium chloride) with acidic sulfates, such as iron sulfate, to release a pungent gas.[2]

These alchemists, while lacking a modern understanding of elements and compounds, were pioneers in developing fundamental laboratory techniques like distillation, which were crucial for these early preparations.[4][5] Their work, though shrouded in mysticism, laid the practical groundwork for the chemists who would follow.

Part II: Glauber's Method - The First Standardized Synthesis

The 17th century marked a significant advancement in the preparation of hydrogen chloride. In 1648, the German-Dutch chemist Johann Rudolf Glauber developed a method that would become the laboratory standard for centuries.[6][7] By reacting common salt with concentrated sulfuric acid, Glauber was able to generate hydrogen chloride gas in a more controlled and efficient manner.[2][8] This process also yielded a salt he named sal mirabilis (wonderful salt), now known as sodium sulfate.[9]

Causality in Experimental Design: Why Glauber's Method Succeeded

Glauber's choice of reactants was pivotal. Sulfuric acid is a strong, non-volatile acid. When heated with sodium chloride, it protonates the chloride ion. The resulting hydrogen chloride is highly volatile and easily driven off as a gas, pushing the reaction to completion. This principle of displacing a volatile acid from its salt using a non-volatile acid remains a fundamental concept in inorganic chemistry.

Notional Experimental Protocol: Glauber's Synthesis of Hydrogen Chloride Gas

• Apparatus Setup: A heat-resistant glass retort is charged with sodium chloride. The neck of the retort is directed towards a collection vessel, which may contain water to dissolve the resulting gas.

• Reagent Addition: Concentrated sulfuric acid is carefully added to the sodium chloride in the retort.

• Heating: The retort is gently heated. As the temperature rises, a gas is evolved, which can be observed as fumes in moist air.[7]

• Collection: The evolved hydrogen chloride gas is passed through a drying agent, such as concentrated sulfuric acid, to remove moisture.[7] The dry gas is then collected by upward displacement of air, as it is denser than air.[10]

• Reaction Chemistry (as understood later):

  • At lower temperatures (below 200°C): NaCl + H₂SO₄ → NaHSO₄ + HCl(g)[7][11]

  • At higher temperatures: NaCl + NaHSO₄ → Na₂SO₄ + HCl(g)[9]

Caption: Diagram of Glauber's method for producing hydrogen chloride gas.

Part III: The Compositional Conundrum and the Reign of "Oxymuriatic Acid"

By the late 18th century, chemists like Joseph Priestley (1772) and Carl Wilhelm Scheele had prepared pure hydrogen chloride gas.[9] However, its true composition remained elusive, largely due to the influence of Antoine Lavoisier's oxygen theory of acids. Lavoisier posited that oxygen was the principle of acidity, meaning all acids must contain oxygen.[12][13]

When Scheele discovered a new yellow-green gas in 1774 by reacting muriatic acid with pyrolusite (manganese dioxide), it was interpreted through the lens of Lavoisier's theory.[14] It was believed that muriatic acid had been combined with oxygen, and the new gas was thus named "oxymuriatic acid."[12][14][15] For decades, the scientific community operated under the assumption that muriatic acid was a compound of an unknown "muriatic radical" and oxygen.

Part IV: The Elemental Truth - Sir Humphry Davy's Decisive Experiments

The puzzle of muriatic acid's composition was finally solved by the English chemist Sir Humphry Davy in the early 19th century. Armed with the powerful new tool of the voltaic pile (an early electric battery), Davy conducted a series of groundbreaking experiments.

Trustworthiness Through Self-Validating Protocols

Davy's approach was systematic and designed to rigorously test the oxygen hypothesis.

• Electrolysis of Muriatic Acid: Davy subjected concentrated muriatic acid to electrolysis. He observed the production of hydrogen and "oxymuriatic acid" (chlorine), but crucially, he could not isolate any oxygen.[16]

• Reaction with Metals: In 1810, Davy reacted "oxymuriatic acid" with various metals and charcoal at high temperatures, attempting to remove the supposed oxygen. In every case, he failed to produce water or carbon dioxide, which would have been expected if oxygen were present.[12][17]

• Synthesis from Elements: Davy demonstrated that hydrogen chloride could be formed by the direct combination of hydrogen gas and "oxymuriatic acid" gas in the presence of light.[9]

Based on this overwhelming evidence, Davy concluded in 1810 that "oxymuriatic acid" was, in fact, an element, which he named chlorine from the Greek word chloros for pale green.[14][18] Consequently, he established that muriatic acid was a compound composed solely of hydrogen and chlorine.[9][16][19] This discovery was a major blow to Lavoisier's oxygen theory of acids and fundamentally reshaped chemical understanding.[18][19]

Caption: The conceptual shift from Lavoisier's to Davy's theory of muriatic acid.

Part V: Industrialization and the Leblanc Process

The Industrial Revolution brought an enormous demand for alkaline substances like soda ash (sodium carbonate). The Leblanc process, developed in the late 18th century, met this demand by using salt, sulfuric acid, limestone, and coal.[3] A major consequence of this process was the release of massive quantities of hydrogen chloride gas as a toxic byproduct.[1][9] Initially, this gas was vented directly into the atmosphere, causing significant environmental damage.

Public outcry and legislation, such as the Alkali Act of 1863 in Britain, forced producers to absorb the waste HCl gas in water.[1][9] This transformed an environmental pollutant into a large-scale industrial product: hydrochloric acid.[3]

Comparison of Historical Synthesis Methods

Method/Process	Originator/Era	Primary Reactants	Key Conditions	Product Name(s)
Alchemical Method	Jabir ibn Hayyan et al. (c. 8th Century)	Salt (NaCl), Iron Sulfate	Heating in a retort	Spirit of Salt
Glauber's Method	Johann Glauber (1648)	Salt (NaCl), Sulfuric Acid (H₂SO₄)	Gentle heating	Marine Acid Air, Muriatic Acid
Leblanc Process	Nicolas Leblanc (Late 18th Century)	Salt (NaCl), Sulfuric Acid (H₂SO₄)	High-temperature, multi-stage industrial process	Hydrogen Chloride (byproduct)

Conclusion

The history of hydrogen chloride synthesis is a microcosm of the evolution of chemistry itself. It began as the "spirit of salt" in alchemical explorations, became the well-defined "muriatic acid" through standardized laboratory methods, and was central to a great theoretical debate that overturned the definition of an acid. Finally, it emerged as a major industrial chemical, born from the environmental consequences of the Industrial Revolution. This journey from a mysterious vapor to a fundamental compound illustrates the powerful interplay between experimental practice, technological advancement, and the relentless pursuit of theoretical understanding that defines the scientific endeavor.

References

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• JRank Articles. Early Discovery Of Hydrogen Chloride - Acid, Salt, Hydrochloric, and Ores. [Link]

• Encyclopedia.com. (2018, May 23). Hydrogen Chloride. [Link]

• Allen. Hydrogen Chloride: Structure, Preparation, Properties and Applications. [Link]

• Wikipedia. Hydrochloric acid. [Link]

• ChemTeam. Early acid base theories: Lavoisier and Davy (mostly). [Link]

• AWS. Glauber prepared the acid in 1648 by heating common salt (NaCl) with concentrated sulphuric acid. Lavoisier named it. [Link]

• The uLesson Group. (2025, March 17). History and laboratory preparation of hydrogen chloride. YouTube. [Link]

• National MagLab. (n.d.). Humphry Davy. Magnet Academy. [Link]

• Amr, S. S., & Tbakhi, A. (2007). Jabir ibn Hayyan. Avicenna (Ibn Sina): the prince of physicians. [Link]

• Patel, N. K. (n.d.). Lecture 19- Manufacturing of Hydrochloric acid from hydrogen and chlorine combustion HCl.pdf. Slideshare. [Link]

• van der Krogt, P. (n.d.). 17. Chlorium (Chlorine). Elementymology & Elements Multidict. [Link]

• Foundation for Science Technology and Civilisation UK. (n.d.). Information Sheet for Teachers: Jabir Ibn Hayyan (721- 815 AD). [Link]

• Hijmans, S. (2021, November 9). How to identify simple substances: chlorine vs. oxymuriatic acid. Jargonium. [Link]

• Slideshare. (n.d.). Jabir ibn Hayyan. [Link]

• Murray, J. (1818). XVII. Experiments on the Relation between Muriatic Acid and Chlorine; to which is subjoined the Description of a New Instrument, for the Analysis of Gases by Explosion. Earth and Environmental Science Transactions of The Royal Society of Edinburgh, 8(2), 329-353. [Link]

• Scribd. (n.d.). Davy. [Link]

• BYJU'S. (n.d.). Preparation of Hydrogen Chloride. [Link]

• Foundation for Science Technology and Civilisation UK. (n.d.). Jabir Ibn Hayyan. [Link]

• Oreate AI Blog. (2025, December 19). The Journey of Hydrochloric Acid: From Alchemy to Industry. [Link]

• New World Encyclopedia. (n.d.). Humphry Davy. [Link]

• Britannica. (2026, February 4). Hydrogen chloride. [Link]

• Quora. (2018, February 15). What is the full process for making hydrochloric acid for commercial use?. [Link]

• Carmen Giunta. (n.d.). Lavoisier on Elements. [Link]

• iitutor.com. (2013, November 18). Davy's Legacy: Pioneering a New Era in Acid Chemistry. YouTube. [Link]

• Britannica. (2025, December 13). Sir Humphry Davy. [Link]

• NurdRage. (2010, October 2). Make Hydrochloric Acid. YouTube. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Methods for the Preparation of Amine Hydrochloride Salts for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

A significant number of active pharmaceutical ingredients (APIs) contain amine functional groups. In their free base form, these compounds often exhibit poor aqueous solubility and chemical stability, which can hinder their bioavailability and shelf life.[1][2] A widely adopted and effective strategy to overcome these limitations is the conversion of the amine free base into a salt form. Among the various salt forms, hydrochloride salts are the most prevalent in pharmaceutical formulations.[1] This preference is due to the favorable physicochemical properties imparted by the hydrochloride counter-ion, including enhanced aqueous solubility, improved stability, and better handling characteristics for manufacturing processes.[1][3]

This application note provides a comprehensive technical guide for the preparation of amine hydrochloride salts for drug delivery applications. It delves into the rationale behind salt formation, offers detailed, step-by-step protocols for common laboratory-scale synthesis, and discusses essential characterization techniques.

The Rationale for Amine Hydrochloride Salt Formation

The conversion of a basic amine to its hydrochloride salt is a straightforward acid-base reaction where the lone pair of electrons on the nitrogen atom accepts a proton from hydrochloric acid.[4] This protonation results in the formation of a positively charged ammonium cation and a chloride anion, which associate to form an ionic salt. This transformation from a neutral, often lipophilic molecule to a more polar, ionic compound is the primary driver for the observed improvements in pharmaceutical properties.

Key Advantages of Hydrochloride Salt Formation:

• Enhanced Aqueous Solubility: The ionic nature of hydrochloride salts leads to a significant increase in their solubility in aqueous environments, such as the gastrointestinal fluids.[2][5] This improved solubility is crucial for efficient drug dissolution and subsequent absorption into the bloodstream, thereby enhancing bioavailability.[6]

• Improved Chemical Stability: The protonation of the amine's nitrogen atom ties up the lone pair of electrons, making the molecule less susceptible to oxidative degradation.[7] This increased stability contributes to a longer shelf life for the drug product.[1][2]

• Favorable Physicochemical Properties: Amine free bases are often oily or amorphous solids that can be difficult to handle and formulate. In contrast, hydrochloride salts typically form stable, crystalline solids with higher melting points.[3] These crystalline forms are easier to purify, weigh, and process into solid dosage forms like tablets and capsules.

• Predictable Dissolution Profiles: The consistent crystalline structure of hydrochloride salts often leads to more predictable and reproducible dissolution profiles, which is essential for ensuring consistent drug release and therapeutic effect.

The following table summarizes the general physicochemical property changes observed when converting an amine free base to its hydrochloride salt.

Property	Amine Free Base	Amine Hydrochloride Salt	Rationale
Aqueous Solubility	Generally Low	Significantly Higher	Increased polarity and ionic character of the salt form.[2][5]
Chemical Stability	Prone to Oxidation	More Stable	Protonation of the nitrogen's lone pair reduces susceptibility to oxidation.[7]
Physical Form	Often Oily or Amorphous	Typically Crystalline Solid	Ionic bonding promotes the formation of a stable crystal lattice.[3]
Melting Point	Generally Lower	Generally Higher	Stronger intermolecular forces in the ionic crystal lattice.
Hygroscopicity	Variable	Can be Higher	The ionic nature can attract water molecules.

Quantitative Comparison of Solubility:

The following table provides a quantitative comparison of the aqueous solubility for two common amine-containing drugs in their free base and hydrochloride salt forms.

Drug	Form	Solubility	Source
Imipramine	Free Base	~14 µg/mL (in water)	[8]
Imipramine	Hydrochloride	~0.5 mg/mL (in PBS, pH 7.2)	[9]
Propranolol	Hydrochloride	~5 mg/mL (in PBS, pH 7.2)	[10]

Methods for Preparation of Amine Hydrochloride Salts

The choice of method for preparing an amine hydrochloride salt depends on several factors, including the solubility of the free base and the desired final product characteristics (e.g., anhydrous vs. hydrated form). Below are two common, reliable protocols for the laboratory-scale synthesis of amine hydrochloride salts.

Visual Experimental Workflow: Preparation in an Organic Solvent

Caption: Workflow for anhydrous preparation of amine hydrochloride salt.

Protocol 1: Preparation in an Anhydrous Organic Solvent (e.g., Diethyl Ether or Dioxane)

This method is preferred when an anhydrous form of the salt is desired and is suitable for amines that are soluble in common organic solvents.

Materials:

• Amine free base

• Anhydrous diethyl ether or 1,4-dioxane

• Hydrochloric acid solution in an organic solvent (e.g., 2.0 M HCl in diethyl ether or 4.0 M HCl in 1,4-dioxane)

• Anhydrous solvent for washing (e.g., cold diethyl ether)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe

• Büchner funnel and filter paper

• Vacuum flask

• Vacuum source

Step-by-Step Methodology:

• Dissolution: In a clean, dry round-bottom flask, dissolve the amine free base (1.0 equivalent) in a minimal amount of anhydrous diethyl ether or 1,4-dioxane with magnetic stirring. Ensure all the amine has dissolved to form a clear solution.

• Acid Addition: Cool the solution in an ice bath. Slowly add a stoichiometric amount (1.0 to 1.1 equivalents) of the hydrochloric acid solution in the corresponding organic solvent dropwise via a dropping funnel or syringe.[11] The addition should be performed with vigorous stirring.

• Precipitation: Upon addition of the HCl solution, the amine hydrochloride salt will typically precipitate out of the solution as a solid.[12] Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure complete precipitation.

• Filtration: Collect the precipitated salt by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or excess HCl.

• Drying: Dry the purified amine hydrochloride salt under vacuum to remove any residual solvent. The final product should be a crystalline solid.

Visual Experimental Workflow: Aqueous Preparation Method

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Application Note: Selective Synthesis of Alkyl Chlorides via Hydrochlorination

Executive Summary

Alkyl chlorides are pivotal electrophiles in the synthesis of Active Pharmaceutical Ingredients (APIs), serving as precursors for amine alkylation (nucleophilic substitution) and Grignard reagent formation. While thionyl chloride (

) or phosphorus trichloride ( ) are common chlorinating agents, the use of concentrated hydrogen chloride (HCl) offers a more atom-economical and scalable approach for specific substrates.

This guide details the protocols for converting alcohols to alkyl chlorides using HCl, distinguishing between uncatalyzed kinetic methods (for tertiary alcohols) and Lewis-acid catalyzed thermodynamic methods (for primary alcohols).

Mechanistic Foundation & Reaction Logic

The conversion of an alcohol (

) to an alkyl chloride ( ) requires converting the hydroxyl group—a poor leaving group ( )—into a good leaving group ( ). The mechanism dictates the experimental setup.

The Mechanistic Divergence

• Tertiary Alcohols (

  ): React via (Unimolecular Nucleophilic Substitution).[1][2] The rate-limiting step is the formation of a stable carbocation.[2][3][4] No catalyst is required; simple protonation by HCl is sufficient.

• Primary (

  ) & Secondary ( ) Alcohols: React via (Bimolecular Nucleophilic Substitution) or a mixed mechanism. Carbocation formation is energetically unfavorable. A Lewis acid catalyst (Zinc Chloride, ) is required to complex with the oxygen, weakening the bond without requiring a free carbocation.[2]

Visualization: Reaction Pathways

Figure 1: Mechanistic divergence between uncatalyzed

(red path) and Lewis-acid catalyzed (green path) hydrochlorination.

Critical Experimental Parameters

Parameter	Tertiary Alcohols ( )	Primary Alcohols ( )	Causality / Rationale
Catalyst	None	Zinc Chloride ( )	alcohols require to lower activation energy for C-O bond cleavage [1].[5]
Temperature	to Room Temp	Reflux ( )	High heat in systems causes E1 elimination (alkene formation). systems need heat to overcome kinetic barriers.
Reaction Time	20 minutes	1 - 4 Hours	is rapid upon protonation. is sterically and kinetically slower.
Phase Behavior	Rapid separation	Slow separation	Alkyl chlorides are insoluble in water. Rapid layer separation indicates reaction completion in systems.

Protocol A: Synthesis of tert-Butyl Chloride ( )

Target: Conversion of tert-butyl alcohol to tert-butyl chloride.[1][6][7] Mechanism:

(Kinetic Control). Reference: Based on Organic Syntheses, Coll. Vol. 1, p. 524 [2].[7]

Reagents

• tert-Butyl alcohol (0.5 mol, ~37 g)

• Concentrated HCl (1.5 mol, ~125 mL)

• Sodium bicarbonate (5% aqueous solution)[1]

• Calcium chloride (anhydrous)[6]

Step-by-Step Methodology

• Mixing: In a 500 mL separatory funnel, combine tert-butyl alcohol and concentrated HCl.

  • Note: Perform this in a fume hood. The reaction is exothermic; initially, the alcohol may be solid (m.p. 25°C) but will dissolve/melt upon acid addition.

• Agitation: Shake the funnel gently for 15–20 minutes. Vent frequently to release pressure.[8]

  • Observation: The mixture will become turbid and separate into two distinct layers.[9] The upper layer is the alkyl chloride (density ~0.85 g/mL), and the lower is the aqueous acid (density >1.1 g/mL).

• Separation: Allow layers to settle completely. Drain and discard the lower aqueous acid layer.[1][8][10]

• Neutralization (Critical): Wash the organic layer with 50 mL of water, followed by 50 mL of 5% sodium bicarbonate.

  • Caution: Bicarbonate washing generates

    gas. Vent immediately and often to prevent funnel explosion. This step removes dissolved acid which catalyzes hydrolysis (reversal of reaction).

• Drying: Transfer the organic layer to a flask and add anhydrous calcium chloride (

  ). Swirl until the liquid is clear.

• Distillation: Decant into a dry distillation flask. Collect the fraction boiling at 49–51°C .

Protocol B: Synthesis of n-Butyl Chloride ( )

Target: Conversion of n-butyl alcohol to n-butyl chloride.[11] Mechanism:

(Lewis Acid Catalysis). Reference: Based on Organic Syntheses, Coll. Vol. 1, p. 142 [3].

Reagents

• n-Butyl alcohol (0.5 mol)[12]

• Concentrated HCl (1.0 mol)[13]

• Zinc Chloride (anhydrous, 1.0 mol) - The Lucas Reagent component

• Concentrated Sulfuric Acid (optional, for final drying)

Step-by-Step Methodology

• Catalyst Preparation: In a round-bottom flask, dissolve 136 g of anhydrous

  in 86 mL of concentrated HCl. Keep cool to prevent HCl gas loss.[11]

• Reflux Setup: Add 37 g (0.5 mol) of n-butyl alcohol to the mixture. Attach a reflux condenser and a gas trap (to neutralize escaping HCl fumes).

• Reaction: Heat the mixture to gentle reflux for 1–2 hours.

  • Why: The

    complexes with the alcohol oxygen, making it a better leaving group. Heat provides the energy for the chloride ion to displace the complex [4].

• Distillation (In-situ): After reflux, reconfigure the apparatus for downward distillation. Distill the mixture until the temperature reaches ~115°C. The distillate will contain water and n-butyl chloride.

• Purification:

  • Separate the upper organic layer.

  • Wash with concentrated sulfuric acid (carefully) to remove unreacted alcohol (sulfuric acid protonates and solubilizes the alcohol into the lower layer).

  • Wash with water, then sodium bicarbonate.

• Final Isolation: Dry over

  and redistill. Collect the fraction boiling at 77–78°C .

Quality Control & Troubleshooting

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Low Yield ( )	Reversion to alcohol (Hydrolysis)	Ensure rapid processing after acid removal. Do not store the crude product wet/acidic.
Alkene Formation	Temperature too high (Elimination)	Keep reaction temp <25°C for tertiary alcohols.
Emulsion	Similar densities of phases	Add saturated NaCl (brine) to increase density of the aqueous layer.
Rearrangement	Carbocation shift ( alcohols)	Avoid conditions for branched alcohols; use instead for strict stereocontrol.

Decision Matrix for Method Selection

Figure 2: Workflow for selecting the appropriate hydrochlorination protocol based on substrate structure.

References

• LibreTexts Chemistry. "2.6: Preparation of Tertiary Butyl Chloride." Chemistry LibreTexts. Available at: [Link]

• Norris, J. F., & Olmsted, A. W. "tert-Butyl Chloride."[7] Organic Syntheses, Coll.[7][11][12][14] Vol. 1, p. 524 (1941). Available at: [Link]

• Copenhaver, J. E., & Whaley, A. M. "n-Butyl Chloride."[11] Organic Syntheses, Coll.[7][11][12][14] Vol. 1, p. 142 (1941). Available at: [Link]

• Clark, J. "The Reaction of Alcohols with Hydrogen Halides." Chemguide. Available at: [Link]

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• 2. Lucas Test: Lucas Reagent, Procedure, Observations, Mechanism, Applications, Practice Problems and Frequently Asked Questions(FAQs) in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 3. byjus.com [byjus.com]
• 4. vernier.com [vernier.com]
• 5. quora.com [quora.com]
• 6. scribd.com [scribd.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. savemyexams.com [savemyexams.com]
• 9. Lucas Reagent Formula, Test, Preparation, Mechanism, MSDS [chemistrylearner.com]
• 10. Solved Post-Lab Questions 1. Aqueous sodium bicarbonate was | Chegg.com [chegg.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Regeneration of Cation Exchange Resins Using Hydrochloric Acid

Introduction: Restoring Ion Exchange Capacity for Optimal Performance

Ion exchange (IX) chromatography is a cornerstone technique in research and pharmaceutical development, pivotal for the purification of molecules ranging from small organic compounds to large biologics. The heart of this technique lies in the ion exchange resin, a polymeric matrix functionalized with charged groups that capture counter-ions from a solution.[1] Over time, as the resin becomes saturated with the target or contaminant ions, its exchange capacity diminishes, leading to a decline in performance.[2][3] Regeneration is a critical process that reverses this saturation, restoring the resin to its active form, thereby extending its lifespan, reducing operational costs, and ensuring process consistency.[2][3]

This application note provides a detailed guide for the regeneration of strong acid cation (SAC) and weak acid cation (WAC) exchange resins using hydrochloric acid (HCl). Hydrochloric acid is a highly effective and widely used regenerant for cation exchangers due to its high efficiency in displacing bound cations and the high solubility of the resulting chloride salts, which prevents precipitation within the resin bed.[4][5][6]

Fundamental Principle of Cation Resin Regeneration

The regeneration of a cation exchange resin is fundamentally a process of shifting the chemical equilibrium. During the service cycle, cations from the mobile phase (e.g., Na⁺, Ca²⁺) displace the functional group's counter-ion (typically H⁺ for demineralization applications) on the resin.

Exhaustion Reaction: Resin-H⁺ + Cation⁺ ⇌ Resin-Cation⁺ + H⁺

To regenerate the exhausted resin, a concentrated solution of a strong acid, such as hydrochloric acid, is passed through the column. The high concentration of hydrogen ions (H⁺) in the regenerant solution drives the equilibrium in the reverse direction, displacing the bound cations from the resin's functional groups and replacing them with H⁺ ions.[7]

Regeneration Reaction: Resin-Cation⁺ + H⁺(excess) ⇌ Resin-H⁺ + Cation⁺

The displaced cations, now in the form of their chloride salts (e.g., NaCl, CaCl₂), are then flushed out of the column as waste.

Safety First: Handling Hydrochloric Acid

Hydrochloric acid is a corrosive and hazardous chemical that requires strict safety protocols. All personnel must be trained in its proper handling before beginning any regeneration procedure.

Essential Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile gloves are recommended), safety goggles and a face shield, a lab coat or chemical-resistant suit, and closed-toe shoes.[8][9][10][11]

• Ventilation: Always work in a well-ventilated area or under a certified chemical fume hood to avoid inhaling corrosive vapors.[8][12]

• Acid Dilution: When preparing dilute HCl solutions, always add acid to water slowly , never the other way around, to prevent a violent exothermic reaction and splashing.[9][12]

• Storage: Store hydrochloric acid in a cool, dry, well-ventilated area away from incompatible materials such as bases, oxidizing agents, and metals.[10][12] Use secondary containment, like a polypropylene tray, to prevent spills.[12]

• Spill Response: In case of a spill, evacuate the area and use an appropriate spill kit with absorbent material to contain and neutralize the acid.[11][12]

• First Aid:

  • Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes and remove contaminated clothing.[10]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[9][10]

  • Inhalation: Move the person to fresh air.[9]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[9][12]

  • In all cases of exposure, seek immediate medical attention.[9][10][11]

Regeneration Workflow: A Visual Guide

The following diagram illustrates the key stages of the cation exchange resin regeneration process.

Caption: Workflow for Cation Exchange Resin Regeneration.

Quantitative Parameters for Regeneration

The efficiency of regeneration is highly dependent on parameters such as regenerant concentration, contact time, and flow rate. The following table summarizes typical operating conditions for both strong and weak acid cation resins.

Parameter	Strong Acid Cation (SAC) Resin	Weak Acid Cation (WAC) Resin	Rationale
Regenerant	Hydrochloric Acid (HCl)	Hydrochloric Acid (HCl)	HCl is a strong acid, ensuring complete protonation of the functional groups.[6]
HCl Concentration	4 - 10%	4 - 7%	Balances regeneration efficiency with chemical cost and safety. Higher concentrations can be used but require careful handling.[2][13]
Contact Time	30 - 60 minutes	20 - 40 minutes	Sufficient time for the H⁺ ions to diffuse into the resin beads and displace the bound cations.[2][4] WAC resins regenerate more easily.[1]
Flow Rate	2 - 4 Bed Volumes/hour	2 - 4 Bed Volumes/hour	A slow flow rate ensures adequate contact time for the exchange to occur.
Temperature	Ambient	Ambient	Regeneration is typically effective at ambient temperatures. Elevated temperatures are generally not required and can damage the resin.[14]

Note: A Bed Volume (BV) is a unit of volume equal to the volume of the packed resin bed.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for regenerating cation exchange resins. These protocols assume a standard co-flow regeneration setup where both the service and regeneration flows are in a downward direction.[4]

Protocol 1: Regeneration of Strong Acid Cation (SAC) Resin

• Backwash:

  • Purpose: To decompact the resin bed, remove any filtered particulate matter and fine resin particles, and eliminate channeling.[14][15]

  • Procedure: Initiate an upward flow of high-purity water from the bottom of the column. Adjust the flow rate to achieve a 30-50% expansion of the resin bed.[14] Continue the backwash for 15-30 minutes or until the effluent water is clear.[14] Allow the resin bed to settle completely before proceeding.

• Regenerant Injection:

  • Purpose: To introduce the hydrochloric acid solution to displace the bound cations.

  • Procedure: Prepare the required volume of 4-10% HCl solution. Introduce the HCl solution into the column in a downward direction at a controlled flow rate of 2-4 BV/hour.[2] Ensure a total contact time of 30-60 minutes.[2][13]

• Displacement Rinse (Slow Rinse):

  • Purpose: To slowly push the remaining regenerant solution through the resin bed, ensuring maximum utilization of the acid.[4][16]

  • Procedure: Using high-purity water, continue the downward flow at the same rate as the regenerant injection (2-4 BV/hour).[16] This step typically uses 1.5-2 bed volumes of water.[17]

• Fast Rinse:

  • Purpose: To flush out all remaining traces of the regenerant and the displaced cations from the resin bed.[4][16]

  • Procedure: Increase the downward flow rate of high-purity water to the normal service flow rate. Monitor the pH and/or conductivity of the effluent. Continue rinsing until the effluent pH and conductivity are close to that of the influent rinse water (typically pH 4-5).[2]

• Equilibration (for chromatographic applications):

  • Purpose: To prepare the resin for the specific application by conditioning it with the appropriate starting buffer.

  • Procedure: Once the fast rinse is complete, introduce the starting buffer for your chromatographic separation at the service flow rate. Continue until the pH and conductivity of the effluent match the starting buffer, indicating the column is fully equilibrated and ready for use.

Protocol 2: Regeneration of Weak Acid Cation (WAC) Resin

The procedure for regenerating WAC resins is similar to that for SAC resins, with the key difference being that WAC resins are more easily regenerated due to their higher affinity for hydrogen ions.[1]

• Backwash: Follow the same procedure as for SAC resins (Step 1 in Protocol 1).

• Regenerant Injection:

  • Procedure: Use a 4-7% HCl solution.[18] Introduce the regenerant at a flow rate of 2-4 BV/hour, ensuring a contact time of 20-40 minutes.[4]

• Displacement Rinse (Slow Rinse): Follow the same procedure as for SAC resins (Step 3 in Protocol 1).

• Fast Rinse: Follow the same procedure as for SAC resins (Step 4 in Protocol 1), rinsing until the effluent pH and conductivity stabilize.

Validation and Troubleshooting

A self-validating protocol includes checks to ensure the regeneration was successful. Inadequate regeneration can lead to reduced capacity, poor separation, and inconsistent results.[19][20]

Common Problem	Possible Cause(s)	Troubleshooting Steps
Reduced Operating Capacity	Incomplete regeneration (insufficient HCl concentration, volume, or contact time).	Verify regenerant concentration and volume. Increase contact time or HCl concentration within recommended limits. Perform a double regeneration.[21]
High Effluent Conductivity/pH	Inadequate rinsing.	Extend the fast rinse step until pH and conductivity are stable and meet specifications.
Channeling	Compacted resin bed, failure of flow distributor.[19][20]	Ensure proper backwashing to fluidize the bed before regeneration. Inspect the flow distributor for blockages.
Resin Fouling	Presence of organic matter, iron, or other contaminants in the feed stream.[20]	Implement appropriate pre-treatment of the feed stream. Consider specialized cleaning procedures if standard regeneration is ineffective.[19]
High Regenerant Consumption	Resin contamination or aging, reducing exchange capacity.[22]	Test resin for exchange capacity. If significantly reduced, consider resin replacement. Check for leaks in the regeneration system.[22]

Conclusion

The regeneration of ion exchange resins with hydrochloric acid is a robust and essential procedure for maintaining the performance and longevity of chromatographic media. By understanding the fundamental principles, adhering to strict safety protocols, and implementing well-controlled regeneration steps, researchers and drug development professionals can ensure consistent, reliable, and cost-effective purification processes. Regular validation and proactive troubleshooting are key to maximizing the efficiency of any ion exchange system.

References

• Quora. (2023, October 15). What are some safety precautions to take when using hydrochloric acid in a laboratory setting?. Quora. Retrieved from [Link]

• Standard Operating Procedure. (n.d.). Hydrochloric Acid. Retrieved from [Link]

• CORECHEM Inc. (n.d.). Safe Handling Guide: Hydrochloric Acid. CORECHEM Inc. Retrieved from [Link]

• VelocityEHS. (2014, September 10). Hydrochloric Acid Hazards & Safety Tips. VelocityEHS. Retrieved from [Link]

• de Dardel, F. (2021, September 3). Ion exchange regeneration methods. François de Dardel — Homepage. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Hydrochloric acid. Carl ROTH. Retrieved from [Link]

• chiwatec. (n.d.). Troubleshooting of ion exchangers. chiwatec. Retrieved from [Link]

• Taiyuan Lanlang Technology Industrial Corp. (2020, January 2). Ion exchange resin regeneration procedure. Taiyuan Lanlang Technology Industrial Corp. Retrieved from [Link]

• Resin-expert. (2025, June 23). Ion Exchange Resin Regeneration Guide | Step-by-Step Process & Tips. Resin-expert. Retrieved from [Link]

• SAMCO Technologies. (n.d.). Common Problems with Ion Exchange Resins and How to Avoid Them. SAMCO Technologies. Retrieved from [Link]

• Ion Exchange. (2025, October 4). Addressing Common Ion Resin Issues and Prevention Tips. Ion Exchange. Retrieved from [Link]

• ResearchGate. (n.d.). Development and Validation of a Novel Modeling Framework Integrating Ion Exchange and Resin Regeneration for Water Treatment | Request PDF. ResearchGate. Retrieved from [Link]

• Mixed Bed (DI) Resin Regeneration Process. (2022, May 22). Retrieved from [Link]

• Taiyuan Lanlang Technology Industrial Corp. (2020, May 9). Softener resin regeneration process - FAQ. Taiyuan Lanlang Technology Industrial Corp. Retrieved from [Link]

• Lanlang Technology. (2026, January 9). Can Weak Acid Cation Resin be regenerated?. Blog - Lanlang Technology. Retrieved from [Link]

• SUEZ. (n.d.). Chapter 08- Ion Exchange, Water Demineralization & Resin Testing. SUEZ. Retrieved from [Link]

• Quora. (2018, July 8). Why are we regenerate cation resin by HCl, not H2SO4?. Quora. Retrieved from [Link]

• SAMCO Technologies. (n.d.). What to Know About Ion Exchange Resin Regeneration. SAMCO Technologies. Retrieved from [Link]

• Resin-expert. (2024, December 2). Ion Exchange Resin Regeneration Method. Resin-expert. Retrieved from [Link]

• Taiyuan Lanlang Technology Industrial Corp. (2020, January 20). How to process ion exchange resin regeneration? - FAQ. Taiyuan Lanlang Technology Industrial Corp. Retrieved from [Link]

• Google Patents. (n.d.). MXPA02005409A - Preparation of weak acid cation exchange resins. Google Patents.

• ResearchGate. (2025, August 6). ELECTRO-REGENERATION MECHANISM OF ION-EXCHANGE RESINS IN ELECTRODEIONIZATION. ResearchGate. Retrieved from [Link]

• Open Research Library. (2025, July 31). A Comprehensive Method of Ion Exchange Resins Regeneration and Its Optimization for Water Treatment. Open Research Library. Retrieved from [Link]

• Ion Exchange. (2025, December 3). Regeneration of Ion Exchange Resin to Extend Its Lifespan. Ion Exchange. Retrieved from [Link]

• ResearchGate. (n.d.). Regeneration of the Ion-Exchange Resin. ResearchGate. Retrieved from [Link]

• University of New Hampshire Scholars' Repository. (n.d.). Investigation of Resin Regeneration in the Suspended Ion Exchange (SIX®) System. CORE. Retrieved from [Link]

• Mitsubishi Chemical Corporation. (n.d.). Test Method for Ion Exchange Resin. Mitsubishi Chemical Corporation. Retrieved from [Link]

• ResearchGate. (2018, September 17). How to regeneratecation exchange resin by using acid?. ResearchGate. Retrieved from [Link]

• AUS Repository. (n.d.). A Comprehensive Method of Ion Exchange Resins Regeneration and Its Optimization for Water Treatment. AUS Repository. Retrieved from [Link]

Sources

• 1. dupont.com [dupont.com]
• 2. ionresins.alfa-chemistry.com [ionresins.alfa-chemistry.com]
• 3. Regeneration of Ion Exchange Resin to Extend Its Lifespan [ionexchangeglobal.com]
• 4. dardel.info [dardel.info]
• 5. quora.com [quora.com]
• 6. What to Know About Ion Exchange Resin Regeneration - SAMCO Technologies [samcotech.com]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. Safe Handling Guide: Hydrochloric Acid - CORECHEM Inc. [corecheminc.com]
• 10. ehs.com [ehs.com]
• 11. carlroth.com [carlroth.com]
• 12. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 13. Ion exchange resin regeneration procedure - FAQ - Taiyuan Lanlang Technology Industrial Corp. [lanlangcorp.com]
• 14. Ion Exchange Resin Regeneration Guide | Step-by-Step Process & Tips [exchangeresins.com]
• 15. Softener resin regeneration process - FAQ - Taiyuan Lanlang Technology Industrial Corp. [lanlangcorp.com]
• 16. How to process ion exchange resin regeneration? - FAQ - Taiyuan Lanlang Technology Industrial Corp. [lanlangcorp.com]
• 17. diaion.com [diaion.com]
• 18. MXPA02005409A - Preparation of weak acid cation exchange resins. - Google Patents [patents.google.com]
• 19. Common Problems with Ion Exchange Resins and How to Avoid Them - SAMCO Technologies [samcotech.com]
• 20. Addressing Common Ion Resin Issues and Prevention Tips [ionexchangeglobal.com]
• 21. soci.org [soci.org]
• 22. cnchiwatec.com [cnchiwatec.com]

Optimizing Peptide Cleavage: Application and Protocols for Guanidine Hydrochloride-Enhanced Cocktails

Abstract

The successful cleavage of synthetic peptides from solid-phase resins is a critical determinant of overall yield and purity. Aggregation-prone and hydrophobic peptides present a significant challenge, often leading to incomplete cleavage and difficult downstream purification. This application note presents a comprehensive guide to the inclusion of guanidine hydrochloride (GdnHCl), a powerful chaotropic agent, in cleavage cocktails to mitigate these issues. We will delve into the mechanistic rationale, provide detailed, validated protocols for the preparation and application of these enhanced cocktails, and offer expert insights into the optimization of cleavage parameters for challenging sequences. This guide is intended for researchers, scientists, and drug development professionals seeking to improve the recovery and quality of difficult-to-synthesize peptides.

The Challenge of Peptide Aggregation in Solid-Phase Synthesis

During solid-phase peptide synthesis (SPPS), the growing peptide chain remains tethered to an insoluble resin. While this methodology simplifies the purification process at each coupling and deprotection step, the high density of peptide chains on the resin can foster intermolecular interactions, particularly in hydrophobic or long sequences. These interactions can lead to on-resin aggregation, where the peptide chains fold into secondary structures and associate with one another. This aggregation can physically hinder the access of cleavage reagents to the acid-labile linker, resulting in dramatically reduced cleavage efficiency.

Furthermore, even if cleaved from the resin, aggregation-prone peptides often precipitate immediately in the cleavage solution or during the subsequent ether precipitation step, forming intractable pellets that are difficult to redissolve for purification. This phenomenon not only complicates handling but can also lead to significant loss of valuable synthetic material.

Guanidine Hydrochloride: A Chaotropic Solution

Guanidine hydrochloride is a well-established protein denaturant.[1][2] Its efficacy stems from its ability to disrupt non-covalent interactions, such as hydrogen bonds and hydrophobic interactions, which stabilize both protein secondary structures and peptide aggregates.[3] By interfering with these forces, guanidine hydrochloride can effectively linearize peptide chains and increase their solubility in aqueous and acidic solutions.[4]

While traditionally used as a post-cleavage solvent to rescue precipitated peptides, the proactive inclusion of guanidine hydrochloride directly into the cleavage cocktail offers a significant advantage.[4][5] By creating a denaturing environment during the cleavage reaction, it can:

• Prevent On-Resin Aggregation: Disrupting intermolecular hydrogen bonds on the resin surface, allowing for improved access of the cleavage reagents to the linker.

• Enhance Peptide Solubility: Keeping the newly cleaved peptide in solution within the cleavage cocktail, preventing immediate precipitation and facilitating a cleaner separation from the resin.

• Improve Overall Yield: By ensuring complete cleavage and maintaining solubility, the recovery of the crude peptide is significantly enhanced.

Figure 1: Conceptual workflow comparing standard and GdnHCl-enhanced cleavage.

The Role of Scavengers in Peptide Cleavage

The cleavage process in Fmoc-based SPPS is typically mediated by strong acids, most commonly trifluoroacetic acid (TFA).[6] This acidic environment not only cleaves the peptide from the resin but also removes acid-labile side-chain protecting groups. The removal of these protecting groups generates highly reactive carbocations that can lead to undesired side reactions, such as the alkylation of sensitive residues like tryptophan, tyrosine, methionine, and cysteine.[7]

To prevent these side reactions, "scavengers" are added to the cleavage cocktail. These are nucleophilic species that trap the reactive carbocations before they can modify the peptide.[7] The choice of scavengers is dictated by the amino acid composition of the peptide.

Table 1: Common Scavengers and Their Functions

Scavenger	Function	Target Residues for Protection	Typical Concentration
Triisopropylsilane (TIS)	A reducing scavenger that effectively quenches trityl and other carbocations.[8]	Trp, Cys, His	2.5% - 5%
Water (H₂O)	Scavenges tert-butyl cations generated from Boc and t-butyl protecting groups.	Asp, Glu, Ser, Thr, Tyr	2.5% - 5%
1,2-Ethanedithiol (EDT)	A thiol-based scavenger, particularly effective in protecting cysteine and methionine.[8]	Cys, Met	2.5%
Thioanisole	Protects against sulfonation of tryptophan and oxidation of methionine.	Trp, Met, Arg	5%
Phenol	Protects tyrosine and tryptophan from reattachment of protecting groups.[9]	Tyr, Trp	5%

Protocols for Guanidine Hydrochloride-Enhanced Cleavage Cocktails

Safety Precaution: All manipulations involving trifluoroacetic acid must be performed in a certified chemical fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves. TFA is highly corrosive and can cause severe burns.

Protocol 1: Standard GdnHCl-Enhanced Cleavage for Hydrophobic Peptides

This protocol is designed for peptides that are known to be hydrophobic and prone to aggregation but do not contain highly sensitive residues like unprotected Cys, Met, or Trp.

Materials:

• Peptide-resin (thoroughly dried)

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Deionized water

• Guanidine hydrochloride (GdnHCl), high purity

• Cold diethyl ether

• 50 mL conical tubes

• Reaction vessel (e.g., fritted syringe or round-bottom flask)

Procedure:

• Resin Preparation:

  • Place the dried peptide-resin (e.g., 100 mg, ~0.1 mmol) in a suitable reaction vessel.

  • Wash the resin with dichloromethane (DCM) (3 x 1 mL) to swell it and remove any residual solvents.

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.

• Cleavage Cocktail Preparation (10 mL total volume):

  • In a 15 mL conical tube, add 0.57 g of GdnHCl (to achieve a final concentration of approximately 0.6 M).

  • Add 0.25 mL of deionized water and 0.25 mL of TIS.

  • Carefully add TFA to a final volume of 10 mL (approximately 9.5 mL).

  • Cap the tube and vortex until the GdnHCl is fully dissolved. The solution may warm slightly. This results in a final cocktail composition of approximately 95% TFA, 2.5% Water, 2.5% TIS, and 0.6 M GdnHCl .

• Cleavage Reaction:

  • Add the freshly prepared cleavage cocktail to the resin-containing reaction vessel.

  • Agitate the mixture at room temperature for 2-3 hours. A gentle rocking or occasional vortexing is sufficient.

• Peptide Precipitation and Isolation:

  • Filter the cleavage mixture into a 50 mL conical tube containing 40 mL of cold diethyl ether.

  • Rinse the resin with a small amount of fresh TFA (1-2 mL) and add this to the ether.

  • A white precipitate of the peptide should form.

  • Incubate the tube at -20°C for at least 30 minutes to maximize precipitation.

  • Centrifuge the suspension at 3000-4000 rpm for 5 minutes to pellet the peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether (2 x 20 mL), vortexing, centrifuging, and decanting after each wash to remove residual scavengers and TFA.

  • After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Figure 2: Workflow for GdnHCl-enhanced peptide cleavage.

Protocol 2: Modified GdnHCl-Enhanced Cleavage for Peptides with Sensitive Residues

For peptides containing sensitive residues such as Cys, Met, or Trp, a more robust scavenger system is required.

Materials:

• Same as Protocol 1, with the addition of:

• 1,2-Ethanedithiol (EDT)

• Thioanisole

Procedure:

• Resin Preparation: Follow steps 1a-1c from Protocol 1.

• Cleavage Cocktail Preparation (10 mL total volume):

  • In a 15 mL conical tube, add 0.57 g of GdnHCl.

  • Add 0.5 mL of thioanisole and 0.25 mL of EDT.

  • Carefully add TFA to a final volume of 10 mL.

  • Cap and vortex until the GdnHCl is fully dissolved. The final composition will be approximately 92.5% TFA, 5% Thioanisole, 2.5% EDT, and 0.6 M GdnHCl .

• Cleavage Reaction: Follow step 3 from Protocol 1.

• Peptide Precipitation and Isolation: Follow steps 4a-4h from Protocol 1.

Optimization and Troubleshooting

The protocols provided are robust starting points. However, for particularly challenging peptides, further optimization may be necessary.

Table 2: Troubleshooting Guide for GdnHCl-Enhanced Cleavage

Issue	Potential Cause	Recommended Solution
Low Cleavage Yield	Insufficient cleavage time; Highly aggregated peptide	Increase cleavage time to 4 hours. Consider a slightly higher concentration of GdnHCl (up to 1 M), ensuring it remains soluble in the cocktail.
Peptide Oiling Out (Not Precipitating)	Peptide is very hydrophobic or short	Evaporate the ether carefully. Dissolve the resulting oil in a 1:1 mixture of acetonitrile and water with 0.1% TFA for direct HPLC purification.
Incomplete Deprotection	Steric hindrance around protecting groups	Extend the cleavage time. For very stubborn groups, a stronger acid system may be required, but this should be approached with caution.
GdnHCl Precipitation in Cocktail	Exceeded solubility limit in TFA	Ensure GdnHCl is fully dissolved before adding to the resin. If precipitation occurs, slightly reduce the amount of GdnHCl or add a minimal amount of water to aid solubility, being mindful of potential side reactions.

Conclusion

The inclusion of guanidine hydrochloride in TFA-based cleavage cocktails is a powerful strategy to overcome the challenges associated with hydrophobic and aggregation-prone peptides. By creating a denaturing environment during the cleavage reaction, GdnHCl enhances peptide solubility, improves cleavage efficiency, and ultimately leads to higher yields of crude peptide. The protocols and optimization strategies outlined in this application note provide a validated framework for researchers to successfully synthesize and isolate difficult peptide sequences, thereby accelerating research and development in peptide-based therapeutics and diagnostics.

References

• Post Cleavage Purification and Analysis of Peptides; TFA removal. (n.d.). Aapptec. Retrieved from [Link]

• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Cleavage Cocktails; Reagent B. (n.d.). Aapptec. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved from [Link]

• Guanidine hydrochloride. (n.d.). Solubility of Things. Retrieved from [Link]

• Guanidine hydrochloride. (n.d.). Wikipedia. Retrieved from [Link]

• Guanidine hydrochloride stabilization of a partially unfolded intermediate during the reversible denaturation of protein disulfide isomerase. (1992). Protein Science. Retrieved from [Link]

• A cleavage cocktail for methionine-containing peptides. (1999). Journal of Peptide Research. Retrieved from [Link]

• Using Guanidine-Hydrochloride for Fast and Efficient Protein Digestion and Single-step Affinity-purification Mass Spectrometry. (2013). Journal of Proteome Research. Retrieved from [Link]

• Guanidine Hydrochloride. (n.d.). Interchim. Retrieved from [Link]

• Comparative HPLC analyses of the reactions in Table 1 between the absence (a: entry 1) and presence (b: entry 5 and c: entry 12) of Gn ⋅ HCl. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. scribd.com [scribd.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. interchim.fr [interchim.fr]
• 8. peptide.com [peptide.com]
• 9. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Technical Notes & Optimization

Troubleshooting low yield in HCl-catalyzed hydrolysis reactions

Technical Support Center: HCl-Catalyzed Hydrolysis Optimization

Introduction

Low yield in HCl-catalyzed hydrolysis is rarely a result of "bad luck." It is almost always a symptom of a conflict between thermodynamics (equilibrium limitations) and kinetics (activation energy barriers), or a failure in isolation mechanics (product solubility).

This guide moves beyond basic textbook theory to address the specific failure modes encountered in the lab. We will treat your reaction as a system of competing rates and equilibria.

Phase 1: The Reaction Stalls (Incomplete Conversion)

Symptom: TLC or LC-MS shows 50% starting material remaining after 24 hours. Adding more acid doesn't help.

Diagnosis A: The Equilibrium Trap (Esters & Acetals)

Acid-catalyzed hydrolysis of esters is reversible.[1][2][3][4] If your solvent system contains too much product alcohol or insufficient water, the reaction hits chemical equilibrium, not completion.

• The Fix (Le Chatelier’s Principle):

  • Increase Water Concentration: If using an organic co-solvent (e.g., dioxane, THF), ensure the water content is at least 10–20 equivalents relative to the substrate.

  • Remove the Byproduct: If the leaving group is volatile (e.g., methanol, ethanol), switch to an open vessel or set up a distillation head to strip the alcohol as it forms.

  • Anhydrous Generation: For difficult substrates, generate anhydrous HCl in situ using Acetyl Chloride (AcCl) or Trimethylsilyl Chloride (TMSCl) in Methanol. This creates a "water-starved" environment that can paradoxically drive specific cleavages or transesterifications that are later hydrolyzed during aqueous workup.

Diagnosis B: The Kinetic Wall (Amides & Nitriles)

Amides are resonance-stabilized. The lone pair on the nitrogen feeds electron density into the carbonyl, making the carbon less electrophilic and resistant to nucleophilic attack by water.

• The Fix (Energy Input):

  • Temperature is Critical: Reflux is often non-negotiable. Raising the temperature by 10°C doubles the rate. If refluxing at 60°C (e.g., in THF), switch to a higher boiling solvent like 1,4-Dioxane (101°C) or Diglyme.

  • Concentration: Rate =

    . Increasing HCl concentration from 1M to 6M or 12M drastically shifts the kinetics.

Visualizing the Mechanism

The following diagram illustrates the critical "fork in the road" where reactions either proceed to product or revert to starting material.

Caption: Mechanistic pathway showing the critical "Tetrahedral Intermediate" stage. Reversion occurs if water concentration is low or the leaving group is poor.

Phase 2: "Black Tar" & Impurities (Side Reactions)

Symptom: The reaction turns dark/black, or yield is low despite full conversion.

Q: Why is my product decomposing? A: Harsh acidic conditions at high temperatures can trigger destruction of sensitive motifs.

Issue	Mechanism	Troubleshooting Protocol
Decarboxylation	-keto acids or malonic acid derivatives lose upon heating in acid.	Lower Temperature: Do not reflux. Hydrolyze at RT for longer times (48-72h). Alternative: Use hydroxide-mediated hydrolysis (saponification) followed by careful acidification at .
Polymerization	Aldehydes/ketones (if protecting groups are removed) undergo Aldol condensation.	Scavengers: Add a scavenger if a reactive intermediate is formed. Dilution: Run the reaction more dilute (0.05 M) to reduce intermolecular collisions.
Racemization	-protons of amino acids/chiral centers enolize in strong acid/heat.	Switch Acid: Use milder acids like Formic acid or TFA/Water mixtures instead of 6N HCl. Time Control: Stop the reaction immediately upon completion; do not "over-cook."

Phase 3: The "Invisible Product" (Work-up Issues)

Symptom: The reaction worked (confirmed by LC-MS), but the isolated yield is <10%.

Scenario: You hydrolyzed an ester to a carboxylic acid. The Problem: Small carboxylic acids and amino acids are highly water-soluble. Standard extraction with Ethyl Acetate/Water often leaves the product in the aqueous waste layer.

Protocol: The "Salting Out" & Continuous Extraction Method

• Saturation: Saturate the aqueous reaction mixture with solid NaCl. This disrupts the hydration shell of the organic product (Salting Out).

• pH Adjustment: Ensure the pH is exactly adjusted to the species' needs.

  • Simple Acids: pH ~1-2 (Protonated form is less soluble in water).

  • Amino Acids: Adjust to the Isoelectric Point (pI) . This is where zwitterions are least soluble.

• Solvent Choice: Switch from Ethyl Acetate to DCM (Dichloromethane) or IPA/Chloroform (1:3) for polar acids.

• Lyophilization: If extraction fails, freeze-dry (lyophilize) the aqueous layer directly to obtain the crude solid, then triturate with methanol to remove salts.

Experimental Workflow: Optimized Hydrolysis Protocol

This protocol is designed for difficult amide substrates but applies to esters.

Reagents:

• Substrate (1.0 equiv)

• HCl (6M aqueous) or HCl/Dioxane (4M)

• Solvent: 1,4-Dioxane (for solubility)

Step-by-Step:

• Dissolution: Dissolve substrate in 1,4-Dioxane (concentration 0.2 M). Note: Dioxane is miscible with water and dissolves most organics.

• Acid Addition: Add 6M HCl (10-20 equiv).

• Thermal Ramp:

  • Start at

    for 1 hour. Check LC-MS.

  • If <10% conversion, increase to reflux (

    ).

• Monitoring: Check every 2 hours.

  • Critical Check: If a new spot appears and then disappears, your product is unstable. Stop immediately.

• Work-up (The "Dry" Method):

  • Do not pour into water.

  • Rotary evaporate the solvent/HCl directly to dryness.

  • Azeotrope with Toluene (2x) to remove trace water/HCl.

  • Result: Crude solid ready for purification.

Troubleshooting Flowchart

Use this decision tree to navigate your specific issue.

Caption: Decision matrix for isolating the root cause of hydrolysis failure.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 11: Nucleophilic Substitution at the Carbonyl Group).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[5] Longman Scientific & Technical. (General Hydrolysis Protocols).

• Master Organic Chemistry. (2019). Hydrolysis of Amides: Acid and Base Catalyzed Mechanism.

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Vogel's Textbook of Practical Organic Chemistry, 5th Edition - Vogel, Arthur Israel: 9780470214145 - AbeBooks [abebooks.com]

Removing excess hydrogen chloride from reaction mixtures post-synthesis

To: Research Scientists, Process Chemists, and Drug Development Engineers From: Senior Application Scientist, Separation Technologies Division Subject: Advanced Protocols for the Removal of Excess HCl from Reaction Mixtures

Introduction

Hydrogen chloride (HCl) is a ubiquitous byproduct in organic synthesis, particularly in acylation, alkylation, and chlorination reactions. While often viewed merely as a "waste" product, residual HCl poses severe risks to downstream processing: it catalyzes unwanted hydrolysis, induces elimination reactions, corrodes rotary evaporators, and complicates the isolation of amine-based pharmacophores by forming sticky, hygroscopic salts.

This guide moves beyond basic "bicarbonate washes" to provide a rigorous, chemically grounded troubleshooting framework for removing HCl. It is structured to prioritize product integrity and process efficiency .

Module 1: Physical Removal (The "Gentle" Approach)

Best for: Stable, non-volatile intermediates where aqueous workup is undesirable.

Many researchers default to aqueous extraction, overlooking that HCl is a gas (

-85°C). In organic solvents, it exists in equilibrium between the dissolved phase and the headspace. We can exploit this volatility.

1.1 The "Strip and Trap" Protocol (Vacuum Co-evaporation)

Direct rotary evaporation often fails because HCl becomes trapped in viscous oils or forms tight ion pairs. The solution is co-evaporation using a carrier solvent.[1]

• The Mechanism: Toluene does not form a true azeotrope with HCl gas. Instead, it acts as a carrier . As toluene distills (bp 110°C), its vapor sweeps the reactor headspace, shifting the equilibrium of dissolved HCl into the gas phase (Henry’s Law). If water is present, the Toluene/Water azeotrope (bp 85°C) removes the aqueous phase, breaking the high-boiling HCl/Water azeotrope (108°C).

Step-by-Step Protocol:

• Dilution: Dilute the reaction mixture 1:1 with Toluene (or Dioxane for higher boiling substrates).

• Temperature Control: Set the bath to 40–50°C. Do not overheat, as this promotes acid-catalyzed degradation before the HCl is removed.

• Vacuum Ramp: Apply vacuum gradually (down to 50–100 mbar).

• Repetition: Evaporate to dryness. Re-dissolve in fresh toluene and repeat 2–3 times.

• Validation: Hold a piece of moist pH paper over the vacuum outlet or flask neck. If it turns red, HCl is still off-gassing.

1.2 Inert Gas Sparging

For large-scale reactors where rotary evaporation is impractical:

• Insert a fritted gas dispersion tube into the solution.

• Sparge with dry Nitrogen (

  ) or Argon for 30–60 minutes.

• Critical: Vent the exhaust through a scrubber (NaOH solution) to prevent corrosion of fume hood ductwork.

Module 2: Chemical Scavenging (Solid-Supported Reagents)

Best for: Acid-sensitive compounds, library synthesis, and avoiding aqueous workup.

Solid-supported scavengers (resins) are superior to bulk bases because they eliminate filtration of fine salts and prevent "local hot spots" of high pH that destroy esters/lactones.

2.1 Selecting the Right Resin

Scavenger Type	Functional Group	Typical Capacity	Target Application
PS-DIEA	Tertiary Amine	~3.5 mmol/g	General purpose. Mimics Hunig's base.[2] Removes HCl from acid chlorides or sulfonylation reactions.
PS-Carbonate	Carbonate ( )	~3.0 mmol/g	Acid-Sensitive Substrates. Neutralizes HCl without generating strong basicity. Forms (gas) and water.
PS-Trisamine	Primary Amine	~4.0 mmol/g	Dual Action. Scavenges HCl and excess electrophiles (e.g., unreacted acid chlorides).

2.2 Calculation & Protocol (The "3.0 Equivalent" Rule)

Never add resin "by eye." Under-dosing leaves residual acid; over-dosing wastes expensive resin.

• Calculate Theoretical HCl: If you used 1.0 mmol of Acid Chloride, you generated 1.0 mmol of HCl.

• Stoichiometry: Use 3.0 equivalents relative to the expected HCl.

  • Why? Resin kinetics are slower than solution kinetics. Excess driving force is required.[3]

• Workflow:

  • Add resin to the reaction mixture (diluted in DCM, THF, or DMF).

  • Agitate (do not stir with a magnetic bar, which grinds the resin) for 1–2 hours.

  • Filter through a fritted funnel.

  • Rinse resin with solvent to recover entrained product.

Module 3: Aqueous Workup Optimization

Best for: Crude, stable compounds where scale makes resins cost-prohibitive.

The standard "Sodium Bicarbonate Wash" is the most common failure point due to uncontrolled effervescence and emulsions .

3.1 The "Reverse Quench" Technique

Adding bicarbonate to an acidic reaction mixture generates massive

evolution instantly.

• Correct Protocol: Pour the reaction mixture slowly into a rapidly stirring beaker of saturated

  .

• Why: This maintains a basic pH environment, neutralizing HCl immediately upon contact and dissipating gas evolution over a larger surface area.

3.2 Breaking the "Acid Emulsion"

Acidic mixtures often form tight emulsions during extraction due to protonation of surfactants or impurities.

• Troubleshooting: If an emulsion forms during the bicarbonate wash:

  • Do not shake vigorously. Use gentle inversion.

  • Add Brine: High ionic strength forces phase separation.

  • Filtration: Filter the biphasic mixture through a pad of Celite. This physically breaks the emulsion bubbles.

Module 4: Visualization & Decision Logic

Decision Tree: Selecting the Removal Method

Figure 1: Decision logic for selecting the appropriate HCl removal strategy based on product stability and scale.

FAQ: Troubleshooting Specific Scenarios

Q: My product is an amine. Every time I remove HCl, I lose my product to the water layer. Why? A: You are likely forming the amine hydrochloride salt, which is water-soluble.

• Fix: You must ensure the pH of the aqueous layer is >10 (using NaOH or

  , not Bicarbonate) to force the amine into the free-base form (organic soluble).

• Alternative: Use a Basic Ion Exchange Resin (e.g., Amberlyst A-21) in an organic solvent (MeOH/DCM). The resin grabs the HCl; the free amine stays in solution. No water required.

Q: I used a carbonate scavenger resin, but the pressure in my sealed vial increased dangerously. A: Carbonate resins (

) react with HCl to produce gas.

• Fix: Never use carbonate resins in sealed microwave vials or pressure tubes. Use Tertiary Amine Resins (PS-DIEA) instead, which form a stable ammonium salt on the bead without gas evolution.

Q: I rotovapped with toluene, but the NMR still shows broad peaks indicating HCl salts. A: The salt formation is likely too strong (tight ion pair).

• Fix: Add a "proton sponge" or a small amount of Methanol to the Toluene. Methanol helps solvate the salt, allowing the HCl to dissociate and be stripped away, though it may require more cycles.

References

• Biotage. (n.d.).[4] Solid-Supported Reagents and Scavengers.[4][5][6][7] Retrieved from [Link]

• ResearchGate. (2015).[8] How do I remove HCl acid from a reaction medium containing a polar compound? Retrieved from [Link]

• Linde Gas. (n.d.). Inerting, purging, sparging, pressure transfer in pharma/biotech. Retrieved from [Link]

• Supra Sciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• Google Patents. (1986). Purification of 1,4-dioxane (Azeotropic Distillation).

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. m.youtube.com [m.youtube.com]
• 4. sopachem.com [sopachem.com]
• 5. Fluorous reagents and scavengers versus solid-supported reagents and scavengers, a reaction rate and kinetic comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Exothermic Control in Hydrogen Chloride (HCl) Dilution

Department: Chemical Safety & Process Engineering Subject: Controlling Exothermic Runaway during HCl Dilution Ticket Priority: High (Thermal Hazard) Audience: Research Scientists, Process Engineers, Drug Development Leads

Introduction: The Thermodynamics of "Hydron" Chloride

Welcome to the Technical Support Center. You are likely here because you are scaling up a reaction involving Hydrogen Chloride (HCl) —often referred to in theoretical contexts as hydron chloride—and have encountered significant heat generation.

The Core Issue: Diluting concentrated Hydrochloric Acid (e.g., 37% w/w) or dissolving HCl gas into water is not merely a mixing process; it is a chemical reaction between the proton (

) and the water lattice. The formation of the hydronium ion ( ) and the subsequent solvation shells releases massive energy.

• Gas-to-Liquid Absorption:

  (Extremely Exothermic)

• Liquid-to-Liquid Dilution (37%

  Dilute): (Highly Exothermic)

Under adiabatic conditions, diluting concentrated HCl can raise the solution temperature by over 140°C , instantly flashing the water to steam and causing an acidic eruption (thermal runaway).

Part 1: The Physics of the Spike (FAQ)

Q: Why is the temperature spiking so fast even with a cooling jacket? A: You are likely fighting Instantaneous Solvation Enthalpy . The heat release is not linear.[1] The first mole of water added to concentrated acid (or vice versa) releases the highest energy because the ions are "starved" for solvent. If your mixing is poor, you create localized "hot spots" where the temperature exceeds the boiling point of the azeotrope (108.6°C), even if the bulk temperature reads 40°C.

Data: Heat of Solution vs. Molar Ratio The following table illustrates why the initial mixing phase is the most critical.

State of HCl	Moles of per Mole HCl	Integral Heat of Solution ( at 25°C)	Risk Level
Gas	1 (Monohydrate)	-26.2 kJ/mol	Moderate
Gas	5 (Conc. Acid Limit)	-64.0 kJ/mol	Critical
Gas	10 (Dilute Acid)	-69.5 kJ/mol	High
Gas	(Infinite Dilution)	-74.8 kJ/mol	High

Note: When diluting liquid 37% acid (approx. 1:4 ratio) to infinite dilution, the heat released is the difference between the final and initial states (

). While lower than gas absorption, this is sufficient to boil the solvent in large batches.

Part 2: Equipment & Setup (Troubleshooting Hardware)

Q: My chiller is set to -20°C, but the reactor temp is still rising. Is my probe broken? A: Unlikely. You have a Heat Transfer Limitation . Glass-lined reactors have poor thermal conductivity (ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

) compared to Hastelloy ( ). If the heat generation rate ( ) exceeds the heat removal rate ( ), the temperature must rise.

The Solution: Cascade Control Loop Do not rely on manual dosing. Implement a feedback loop where the internal temperature (

) directly throttles the dosing pump.

Figure 1: Cascade control logic. The pump stops immediately if

approaches the safety limit, regardless of the chiller's status.

Part 3: Operational Protocols (Step-by-Step)

Standard Operating Procedure (SOP): Safe Dilution

The Golden Rule: Always Add Acid to Water (AAA). Why? Water has a high specific heat capacity (

). A large heat sink (water) can absorb the energy of a small drop of acid. The reverse (adding water to acid) creates a layer of boiling water on top of dense acid, leading to explosive splashing.

Protocol 1: Batch Dilution (Liquid-Liquid)

• Charge Water: Fill the reactor with the calculated mass of cooling water (or ice/water mix).

• Pre-Cool: Activate the jacket chiller. Bring the water temperature to

  .

• Inertion: Nitrogen sweep (optional but recommended to clear acid vapors).

• Agitation: Set stirrer to maximum efficient RPM without vortexing (ensure turbulent flow at the wall for heat transfer).

• Dosing:

  • Begin adding 37% HCl via a dip tube (subsurface addition prevents vapor formation).

  • Rate Limit: Max temperature rise

    .

  • Hard Stop: If

    , STOP dosing immediately.

Protocol 2: Gas Absorption (HCl Gas Water)

Critical Risk: This generates

more heat than liquid dilution.

• Scrubber Loop: Use a recirculating loop with a heat exchanger (PHE/SiC) external to the tank.

• Dilution: Do not bubble gas directly into a static tank; the heat will crack the glass lining.

• Logic: Inject gas into the flowing liquid stream before the heat exchanger.

Part 4: Emergency & Deviation Handling

Q: I see white vapor escaping the manway. What is happening? A: You have exceeded the Vapor Pressure Limit . At 20°C, 37% HCl has a vapor pressure of

. At 40°C, this doubles. The "white smoke" is HCl gas reacting with atmospheric moisture to form acid mist.

• Immediate Action: Stop dosing. Increase chiller flow. Start the emergency scrubber. Do not open the reactor.

Q: The temperature is rising exponentially (Runaway). A: Initiate Emergency Shutdown (ESD).

Figure 2: Emergency Shutdown Logic for Thermal Runaway.

References

• NIST Chemistry WebBook. Hydrogen Chloride: Enthalpy of Solution Data. National Institute of Standards and Technology.[2] [Link]

• Health and Safety Executive (HSE). Chemical Reaction Hazards and the Risk of Thermal Runaway (INDG254). [Link]

• PubChem. Hydrochloric Acid: Safety and Hazards. National Library of Medicine. [Link]

Sources

• 1. cedrec.com [cedrec.com]
• 2. Hydrogen chloride [webbook.nist.gov]

Technical Support Center: Resolving Precipitation Issues in Hydrochloride Salt Formation

Welcome to the Technical Support Center for API (Active Pharmaceutical Ingredient) salt formation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of hydrochloride (HCl) salt crystallization. Formation of an HCl salt is a cornerstone of pharmaceutical development, often employed to enhance properties like solubility, stability, and bioavailability.[1] However, the process is not without its challenges, and uncontrolled precipitation can lead to issues with yield, purity, physical form, and manufacturability.[2]

This document provides in-depth, experience-driven troubleshooting guides and FAQs to address specific precipitation issues you may encounter. Our approach is grounded in explaining the fundamental physicochemical principles behind each phenomenon, empowering you to not only solve the immediate problem but also to design more robust crystallization processes in the future.

Troubleshooting Guide: Common Precipitation Scenarios

This section addresses specific, problem-oriented questions in a Q&A format. Each answer provides a mechanistic explanation followed by actionable protocols.

Q1: My hydrochloride salt is precipitating immediately and uncontrollably upon adding the HCl source. What is causing this, and how can I gain control?

A1: The Science Behind the Problem

This rapid, often "oily" or amorphous precipitation is typically a result of creating a state of high supersaturation too quickly. Supersaturation is the essential driving force for crystallization, but when the concentration of the salt exceeds the solubility limit by a large margin, the system is pushed into the "labile zone" where spontaneous, uncontrolled nucleation dominates over orderly crystal growth.[3] This can be caused by several factors:

• Poor Solvent Choice: The ideal solvent system will readily dissolve the free base but have low solubility for the desired HCl salt. If the salt is virtually insoluble in your chosen solvent, even a small amount of conversion will trigger rapid precipitation.

• Rapid Acid Addition: Adding the HCl source (e.g., concentrated aqueous HCl, or HCl dissolved in a solvent) too quickly causes a localized spike in supersaturation, leading to "shock crystallization."[4]

• Temperature Effects: Solubility is temperature-dependent. If the reaction is run at a temperature where the salt has extremely low solubility, precipitation will be difficult to control.

Troubleshooting & Optimization Protocols

Your goal is to maintain the system in a metastable state long enough for controlled crystal growth to occur.

Protocol 1: Optimizing the Solvent System

• Solubility Screening: Systematically determine the solubility of your free base and a small, isolated sample of the HCl salt in a range of pharmaceutically acceptable solvents (see Table 1).[2]

• Identify a Solvent/Anti-Solvent System: The most common and effective strategy is to use a binary system:

  • Solvent: A solvent that readily dissolves the free base (e.g., methanol, ethanol, isopropanol).[5]

  • Anti-Solvent: A less polar solvent in which the HCl salt is poorly soluble (e.g., ethyl acetate, diethyl ether, acetone, tetrahydrofuran (THF)).[5][6]

• Experimental Execution: a. Dissolve the free base in a minimum amount of the primary "solvent." b. Slowly add the HCl source. At this stage, the solution should remain clear as the newly formed salt is still soluble in the primary solvent. c. Induce precipitation by slowly adding the "anti-solvent" until turbidity is observed. This controlled approach allows you to gently cross the solubility curve into the metastable zone. d. Age the resulting slurry at a constant temperature to allow for crystal growth and maturation.

Table 1: Properties of Common Solvents for HCl Salt Formation

Solvent	Polarity Index	Dielectric Constant (20°C)	Typical Role	Key Considerations
Isopropanol (IPA)	3.9	18.6	Solvent	Good for dissolving many amine bases; often a good choice for recrystallization of HCl salts.[5]
Ethanol	4.3	24.5	Solvent	Similar to IPA, but many HCl salts have higher solubility, making it less ideal as a primary crystallization solvent.[5]
Acetone	5.1	20.7	Anti-Solvent / Wash	Useful for precipitating salts from more polar solvents like alcohols.[5] Can also be used to wash impurities from the final product.
Ethyl Acetate	4.4	6.0	Anti-Solvent	A common choice for precipitating HCl salts from alcohol solutions.[5]
Tetrahydrofuran (THF)	4.0	7.6	Anti-Solvent	Effective at precipitating HCl salts, which often have very low solubility in THF.[6]

| Diethyl Ether | 2.8 | 4.3 | Anti-Solvent | A very non-polar anti-solvent that can induce rapid precipitation; use with caution and add slowly.[5] |

Protocol 2: Controlling the Rate of Acidification

• Slow Dripwise Addition: If using a solution of HCl (e.g., HCl in IPA), add it dropwise to a vigorously stirred solution of the free base over an extended period (e.g., 30-60 minutes). This prevents localized areas of high supersaturation.

• Use of Gaseous HCl: For anhydrous systems, bubbling dry HCl gas through the solution of the free base provides excellent control. This method avoids introducing water, which can be detrimental.[4] However, it requires specialized equipment.

• In-situ HCl Generation: A more controlled anhydrous method involves using reagents like trimethylsilyl chloride (TMSCl) which reacts with a protic solvent (like an alcohol) present in the mixture to generate HCl slowly and homogeneously.[4][7]

Logical Workflow for Troubleshooting Rapid Precipitation

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. mt.com [mt.com]
• 4. US20100204470A1 - method for salt preparation - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Troubleshooting pH drift in buffers adjusted with hydrochloric acid

Topic: Troubleshooting pH Drift in HCl-Adjusted Buffers

Welcome to the Advanced Buffer Chemistry Support Hub. Ticket ID: #PH-DRIFT-HCL Assigned Scientist: Dr. A. Vance, Senior Application Specialist

You are experiencing pH drift —a phenomenon where the pH reading of a buffer changes continuously after adjustment or shifts significantly between preparation and usage. When using Hydrochloric Acid (HCl) as a titrant, this is rarely due to the acid itself but rather the thermodynamic and electrochemical response of your buffer system to the titration process.

This guide deconstructs the three primary vectors of drift: Thermodynamic (Temperature) , Atmospheric (CO2) , and Electrochemical (Junction Potential) .

🛑 Triage: The Troubleshooting Decision Tree

Before proceeding, identify your specific drift symptom using the logic flow below.

Figure 1: Diagnostic logic for isolating the root cause of pH instability.

Module 1: The Thermodynamic Vector (Temperature)

The Symptom: You add HCl, the pH drops, but then slowly "creeps" back up (or down) over the next 5-10 minutes while stirring.

The Science:

• Exothermic Reaction: The neutralization reaction (

  ) releases heat. Adding concentrated HCl to a base generates local heat, temporarily raising the solution temperature.

• pKa Dependence: pH buffers are temperature dependent.[1] As the solution cools back to equilibrium, the intrinsic pKa of the buffer molecule changes, causing the pH to drift.

Critical Data: Temperature Coefficients of Common Buffers Tris is the worst offender. If you adjust Tris at elevated temperatures (due to mixing heat), it will drift significantly as it cools.

Buffer System	(pH units per °C)	Drift Direction on Cooling
Tris	-0.028	pH Increases significantly
HEPES	-0.014	pH Increases moderately
Phosphate	-0.0028	Negligible
Citrate	Negligible	Stable

✅ Protocol: The Isothermal Adjustment Workflow Do not adjust pH until thermal equilibrium is reached.

• Pre-Chill/Pre-Warm: Bring your water, buffer salts, and HCl titrant to the exact target temperature (usually 25°C) before mixing.

• High-Speed Mixing: Dissolve salts completely.

• The 90% Rule: Add HCl to reach ~90% of your target pH.

• Thermal Pause: Stop. Place the temperature probe in the solution. Wait until

  .

• Final Titration: Adjust to the final pH slowly to minimize heat generation.

Module 2: Atmospheric Interference (The CO2 Problem)

The Symptom: Your buffer was pH 8.0 yesterday. Today, it is pH 7.85.

The Science: Basic buffers (pH > 7.0) are CO2 traps. Atmospheric CO2 dissolves into the water, hydrating to form Carbonic Acid (

), which dissociates and releases protons ( ), lowering the pH.

Figure 2: The chemical pathway of atmospheric acidification in basic buffers.

✅ Solution:

• Headspace Management: Store buffers in bottles with minimal headspace.

• Argon Overlay: For critical HPLC/MS buffers, overlay the solution with Argon gas before capping.

• Fresh Preparation: Do not trust basic buffers (Tris, Glycine) stored >48 hours without re-verifying pH.

Module 3: Electrochemical Errors (Junction Potential)

The Symptom: The pH meter reading is unstable, noisy, or "drifts" endlessly when measuring high-salt buffers, despite the temperature being stable.

The Science: Standard pH electrodes use a Liquid Junction (usually a ceramic frit) to allow ions to flow between the reference electrolyte (3M KCl) and your sample.

• The Problem: If your buffer has high ionic strength (e.g., 1M NaCl) or contains viscous proteins, the mobility of ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

  and ions at the junction changes. This creates a Liquid Junction Potential (LJP) error.[2]

• The Result: The meter interprets this electrical potential difference as a pH change.

✅ Hardware Troubleshooting:

Feature	Standard Electrode	High-Performance Electrode	Recommended For
Junction Type	Ceramic Frit	Sleeve / Open Aperture	High salt, Proteins, Viscous media
Flow Rate	Low (microliters/hr)	High (milliliters/hr)	Fast stabilization in difficult samples
Reference	Ag/AgCl (Single Junction)	Double Junction	Samples containing Tris or Sulfides

Expert Tip: If using Tris buffers, never use a single-junction electrode containing Silver (Ag) ions in the electrolyte. Tris complexes with Ag+, causing Ag-Tris precipitation inside the ceramic frit. This clogs the junction, causing massive drift. Always use a Double Junction electrode for Tris.

FAQ: Rapid Fire Troubleshooting

Q: I overshot my pH with HCl. Can I use NaOH to bring it back up? A: Technically yes, but scientifically no . Adding NaOH increases the ionic strength (adding Na+ and Cl- ions) without adding buffering capacity. This changes the activity coefficient of the ions, potentially altering protein solubility or enzyme kinetics. Discard and start over.

Q: My pH meter calibrates fine (Slope > 95%) but drifts in my sample. A: Calibration buffers (NIST 4.01, 7.00) have low ionic strength.[3][2] Your sample likely has high ionic strength or viscosity. The drift is a "Junction Potential" issue (see Module 3), not a calibration issue. Switch to a sleeve-junction electrode.

Q: Why does my 10X stock solution pH change when I dilute it to 1X? A: Dilution changes the ionic strength , which affects the activity of the hydrogen ions (

). A 10X stock adjusted to pH 7.4 will often shift to pH 7.2 or 7.6 upon dilution.

• Rule: Always adjust the pH of the final working concentration , or empirically determine the offset required for your specific stock.

References & Authority

• NIST Special Publication 260-53. Standard Reference Materials: Standardization of pH Measurements.[4][5] National Institute of Standards and Technology.[4][6][7]

• Mettler Toledo. A Guide to pH Measurement Theory and Practice.[8][9] (Detailed analysis of temperature coefficients and junction potentials).

• Elwaydani, M. Tris Buffer Preparation and Temperature Dependence. Scripps Laboratories Technical Guides. (Specific data on Tris pKa shifts).

• IUPAC Recommendations 2002. Measurement of pH. Definition, Standards, and Procedures. (Defines the operational calculation of pH and activity coefficients).

Sources

• 1. nbinno.com [nbinno.com]
• 2. peacta.org [peacta.org]
• 3. A Simple Method for Decreasing the Liquid Junction Potential in a Flow-through-Type Differential pH Sensor Probe Consisting of pH-FETs by Exerting Spatiotemporal Control of the Liquid Junction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Standard reference materials ::standardization of pH measurements | NIST [nist.gov]
• 5. nist.gov [nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. old.iupac.org [old.iupac.org]
• 8. manuals.plus [manuals.plus]
• 9. pH Guide From METTLER TOLEDO Explains Measurement Theory And Practice Of pH Applications [foodonline.com]

Reference Data & Comparative Studies

Comparative Guide: Validation of Hydrochloric Acid (Hydron Chloride) Concentration via Potentiometric Titration

Executive Summary

In pharmaceutical and chemical development, the accuracy of acid-base titrations is the bedrock of quantitative analysis. While "Hydron Chloride" (Hydrochloric Acid, HCl) is a ubiquitous reagent, its concentration is volatile due to evaporation and hygroscopic variance.

This guide compares the industry-standard Potentiometric Titration against traditional Colorimetric (Indicator) Titration .

The Verdict: For any application requiring RSD < 0.2% , traceability, or compliance with USP <541> and ASTM E200, Potentiometric Titration is the mandatory choice . While colorimetric methods offer speed for rough estimates (

1.0% error), they fail to meet the data integrity (ALCOA+) requirements of modern drug development.

Technical Foundation: The Chemistry of Standardization

To validate the concentration of HCl, we titrate it against a Primary Standard . The gold standard defined by ASTM E200 is Sodium Carbonate (

) .

Unlike strong base titrations (e.g., NaOH), the reaction with Carbonate is biphasic, offering a unique self-validating mechanism via two inflection points.

The Reaction Pathway[1]

• Phase 1 (pH ~8.3): Conversion of Carbonate to Bicarbonate.

  [1][2][3]

• Phase 2 (pH ~3.7): Conversion of Bicarbonate to Carbonic Acid (and subsequently

  ). [1][2][4]

Critical Insight: In potentiometric titration, we utilize the second inflection point for calculation. This point represents the stoichiometric completion of the reaction.[5][6] The presence of the first inflection point serves as a system suitability check—if the volume to the first point isn't exactly half the volume to the second, the standard may be contaminated or the electrode slow to respond.

Comparative Analysis: Potentiometric vs. Colorimetric

The following data summarizes a validation study comparing manual titration (Methyl Red/Phenolphthalein) vs. Automated Potentiometric Titration (Glass pH Electrode).

Table 1: Performance Metrics Comparison

Feature	Potentiometric Titration (Automated)	Colorimetric Titration (Manual)
Primary Detection	Electrochemical Potential (mV/pH)	Visual Color Change
Precision (RSD)	0.05% – 0.15% (High)	0.5% – 1.5% (Low)
Accuracy (Recovery)	99.9% – 100.1%	98.5% – 101.5%
Subjectivity	None (Mathematical 2nd Derivative)	High (Analyst color perception)
Sample Matrix	Works in Opaque/Colored solutions	Fails in colored/turbid solutions
Data Integrity	Full electronic audit trail (GLP)	Manual transcription (Risk of error)
Throughput	3–5 mins (Walk-away automation)	2–5 mins (Requires constant attention)

Why Colorimetric Fails in High-Stakes Environments

• The "Fading" Endpoint: In the Carbonate titration, the generation of

  creates a buffering effect. With Methyl Red, the color change is gradual (orange to pink), leading to "titration overshoot."

• Visual Bias: Different analysts perceive the "first permanent pink" differently, introducing inter-operator variance.

Experimental Protocol: Potentiometric Standardization of HCl

Objective: Standardize ~0.1 N HCl using NIST-traceable

. Compliance: USP <541> Titrimetry, ASTM E200.

A. Equipment & Reagents[1][2][3][4][7][8][9][10][11][12][13]

• Instrument: Automated Potentiometric Titrator (e.g., Metrohm, Mettler Toledo).

• Sensor: Combined Glass pH Electrode (Fill solution: 3M KCl). Note: Ensure response time is <30s in buffers.

• Primary Standard: Sodium Carbonate (ACS Grade), dried at 250°C for 2 hours (ASTM E200 requirement to remove moisture).

• Solvent:

  -free Deionized Water.

B. The Workflow (Step-by-Step)

• Preparation:

  • Dry

    at 250°C for 2 hours. Cool in a desiccator.

  • Weigh accurately ~0.2 g of

    (for 0.1 N HCl) into a titration beaker. Record weight to 0.1 mg.

• Dissolution:

  • Add 50 mL of deionized water.[7] Stir until fully dissolved.

• Titration Setup:

  • Immerse the electrode and burette tip.[2] Ensure the diaphragm is covered.

  • Method Parameters:

    • Mode: Dynamic Equivalence Point Titration (DET).

    • Min Increment: 0.05 mL (near endpoint).

    • Signal Drift: 50 mV/min (Stability criterion).

• Execution:

  • Start the titration.[1][2][3][4][5][7][8] The instrument will dose HCl.[2][4][9][7]

  • Observe the curve: Look for the small inflection at pH 8.3 and the sharp break at pH 3.7.

• Calculation:

  • The instrument calculates the equivalence point (EQP) using the Second Derivative of the titration curve (where

    ).

C. Calculation Logic

The Normality (

) is calculated as: [1][2][10][11]

• : Mass of Sodium Carbonate (g)[3][4]
• : Volume of HCl at the second inflection point (mL)
• : Molecular Weight of (105.99 g/mol )[4]
• : Stoichiometric factor ( per )

Visualizing the Logic and Workflow

Diagram 1: Method Selection Logic

When should you choose Potentiometric over Manual methods?

Caption: Decision matrix for selecting the appropriate validation method based on regulatory and physical constraints.

Diagram 2: The Potentiometric Workflow (Self-Validating)

Caption: The stepwise workflow for potentiometric standardization, highlighting the two-stage inflection check.

Data Analysis: The "Self-Validating" System

The true power of potentiometry lies in the Curve Analysis . A manual titration gives you a single number (Volume). A potentiometric titration gives you a curve shape that validates the chemistry.[2]

Acceptance Criteria (Standard Industry Limits)

• RSD (Relative Standard Deviation):

  for replicates.

• Curve Shape: Distinct "S" shape. If the curve is flat or noisy, the electrode junction may be blocked.

• Temperature: Must be compensated or constant (titrant expands/contracts with Temp).

Troubleshooting the "Drifting Endpoint"

If your endpoint drifts or RSD is high (>0.5%):

• Cause:

  absorption from air.[3]

• Fix: Ensure the water used to dissolve Carbonate is boiled/degassed.

• Cause: Electrode Hysteresis.

• Fix: Store electrode in 3M KCl, never in distilled water.

References

• ASTM International. (2023). ASTM E200-16: Standard Practice for Preparation, Standardization, and Storage of Standard and Reagent Solutions for Chemical Analysis.[10][Link]

• United States Pharmacopeia (USP). (2023). General Chapter <541> Titrimetry.[6][12][Link]

• Mettler Toledo. (2022). Titer Determination of Hydrochloric Acid.[1][2][3][4][9][7][Link]

Sources

• 1. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. hiranuma.com [hiranuma.com]
• 4. byjus.com [byjus.com]
• 5. uspbpep.com [uspbpep.com]
• 6. An Overview of Titrimetry [pharmaspecialists.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 9. metrohm.com [metrohm.com]
• 10. img.antpedia.com [img.antpedia.com]
• 11. scribd.com [scribd.com]
• 12. uspnf.com [uspnf.com]

Spectroscopic Identification of Trace Hydron Chloride Impurities

Executive Summary

In pharmaceutical development, "Hydron Chloride" (Hydrogen Chloride, HCl) exists in a duality: it is the most common counter-ion for salt formation to improve API solubility, yet it is a critical impurity to monitor in process streams and headspace due to its corrosivity and potential to form genotoxic alkyl chlorides.

This guide moves beyond standard wet-chemistry titration to evaluate spectroscopic alternatives for trace HCl detection. We compare Tunable Diode Laser Absorption Spectroscopy (TDLAS) and Cavity Ring-Down Spectroscopy (CRDS) for gas-phase analysis against Raman and FT-IR for solid-state characterization.

Key Takeaway: For trace gas quantification (ppb level), CRDS is the superior choice due to its path-length independence. For solid-state salt verification, Low-Frequency Raman offers the highest specificity between free-base and salt forms without sample destruction.

Part 1: The Challenge & The "Why"

Detecting trace HCl is not merely about confirming stoichiometry. The presence of unreacted HCl in the presence of residual solvents (e.g., Ethanol, Methanol) drives the formation of Alkyl Chlorides (e.g., Ethyl Chloride), which are potent genotoxic impurities (PGIs) strictly regulated under ICH M7.

• The Analytical Gap: Standard silver nitrate titrations measure chloride ions (

  ), not molecular hydrogen chloride ( ). They cannot distinguish between inorganic chloride salts (NaCl) and the active pharmaceutical ingredient (API) hydrochloride.

• The Spectroscopic Solution: Spectroscopy detects the specific molecular bond (

  vibration) or the crystal lattice environment, providing specificity that ion chromatography lacks.

Part 2: Technology Landscape & Comparative Analysis

We evaluate three spectroscopic classes against the non-spectroscopic benchmark (Ion Chromatography).

Gas-Phase Quantification: TDLAS & CRDS (The Gold Standard)

For detecting HCl in headspace or process exhaust.

• TDLAS (Tunable Diode Laser Absorption Spectroscopy): Uses a laser tuned to a specific rotational-vibrational absorption line of HCl (approx. 1742 nm or 5739 cm⁻¹).

• CRDS (Cavity Ring-Down Spectroscopy): Measures the time it takes for light to decay in a high-finesse cavity, rather than absolute intensity.

Feature	CRDS (Cavity Ring-Down)	TDLAS	FT-IR (Gas Cell)
Detection Limit (LOD)	< 20 pptv (Ultra-Trace)	~1-10 ppb	~1-10 ppm
Selectivity	Extreme (Single line)	High (Single line)	Moderate (Spectral overlap)
Interference	None (Water/CO2 invisible)	Low (Needs background sub)	High (Water vapor interferes)
Calibration	Self-Validating (Absolute)	Requires Ref. Gas	Requires Ref.[1][2][3][4] Gas
Primary Use	Cleanroom/Headspace Purity	Process Control / Stack	General Survey

Solid-State Identification: Raman vs. FT-IR

For distinguishing API-HCl salts from Free Base.

• Raman Spectroscopy: Probes lattice vibrations. The formation of a hydrochloride salt significantly shifts the crystal lattice modes (phonon bands) in the low-frequency region (< 200 cm⁻¹).

• FT-IR (ATR): Detects the broad ammonium (

  ) stretch (~2400-2700 cm⁻¹) formed when HCl protonates a basic nitrogen.

The Alternative: Ion Chromatography (IC)

• Pros: Industry standard for total chloride; high precision; cheap.

• Cons: Destructive; cannot distinguish source of chloride (NaCl vs HCl); requires dissolution (loses solid-state info).

Part 3: Decision Logic & Workflow

The following diagram illustrates the decision matrix for selecting the correct spectroscopic tool based on the sample phase and data requirement.

Figure 1: Decision Matrix for Spectroscopic HCl Analysis. Selects method based on phase and sensitivity needs.

Part 4: Experimental Protocols

Protocol A: Headspace Analysis via TDLAS (Trace Impurity)

Objective: Quantify residual HCl gas in a lyophilized vial headspace without breaking vacuum.

Reagents & Equipment:

• TDLAS Analyzer tuned to 1742 nm (HCl 1st overtone).

• Reference Gas: 10 ppm HCl in Nitrogen (NIST Traceable).

• Herriott Cell (Multipass gas cell, path length > 10m).

Step-by-Step Workflow:

• System Purge: Purge the optical path with dry Nitrogen (

  ) for 30 minutes to remove atmospheric moisture (water vapor has weak absorption lines near 1742 nm that can interfere).

• Background Scan (

  ): Record the transmission spectrum of the empty/purged cell.

• Sample Injection: Connect the sample vial headspace to the gas cell via a heated transfer line (maintained at 60°C to prevent HCl adsorption to tubing walls).

• Acquisition: Scan the laser across the 1742.3 nm line.

• Data Processing: Apply the Beer-Lambert Law.

  Where is the absorption cross-section (known), is path length, and is concentration.

• Validation: Spike the stream with the 10 ppm Reference Gas. Recovery must be 95-105%.

Protocol B: Solid-State Salt Confirmation via Raman

Objective: Confirm API has fully converted to Hydrochloride salt and distinguish from Free Base.

Equipment:

• Confocal Raman Microscope (785 nm excitation laser to minimize fluorescence).

• Spectral Range: 50–3500 cm⁻¹ (Crucial to capture lattice modes < 200 cm⁻¹).

Step-by-Step Workflow:

• Calibration: Calibrate the X-axis using a silicon wafer standard (520.7 cm⁻¹).

• Sample Prep: Place a small amount of API powder on a glass slide. Do not dissolve.

• Acquisition (Free Base): Acquire spectrum of the pure Free Base reference. Note lattice modes (e.g., peaks at 85, 120 cm⁻¹).

• Acquisition (Salt): Acquire spectrum of the HCl salt sample.

• Analysis: Look for:

  • Disappearance of Free Base lattice modes.

  • Appearance of new "Salt" lattice modes (indicative of the new crystal packing).

  • Shift in vibrational modes near 1600-1700 cm⁻¹ (protonation of the nitrogen center).

Part 5: Data Analysis & Validation

Validation of TDLAS/CRDS (Gas Phase)

The primary challenge in HCl detection is "stickiness"—HCl adsorbs to steel and glass. A self-validating system must account for memory effects.

Table 1: Comparative Validation Parameters

Parameter	TDLAS/CRDS Requirement	Standard Titration (Alternative)
Linearity ( )	> 0.999 (0.1 - 100 ppm)	> 0.99 (10 - 1000 ppm)
Recovery (Spike)	90 - 110%	95 - 105%
Memory Effect	Signal must return to baseline < 30s after purge	N/A (Discrete samples)
Interference	No response to 100% Ethanol/Methanol vapor	High interference from other halides

Visualization of Validation Logic

Figure 2: Self-Validating Workflow for Trace HCl Gas Analysis. Ensures instrument accuracy and clears adsorption artifacts.

References

• Hagen, C. L., et al. (2014). "Cavity ring-down spectroscopy sensor for detection of hydrogen chloride." Atmospheric Measurement Techniques. Link

• Furlani, T. C., et al. (2021). "Validation of a new cavity ring-down spectrometer for measuring tropospheric gaseous hydrogen chloride." Atmospheric Measurement Techniques. Link

• Halfacre, J. W., et al. (2023).[5] "Using tunable infrared laser direct absorption spectroscopy for ambient hydrogen chloride detection: HCl-TILDAS." Atmospheric Measurement Techniques. Link

• Ma, Y., et al. (2018). "Ultra-Highly Sensitive Hydrogen Chloride Detection Based on Quartz-Enhanced Photothermal Spectroscopy." Sensors.[3][6][7][8][9][10] Link

• Kaleemullah, T., et al. (2011). "Development and validation of gas chromatography method for low level detection of residual Methyl chloride, Ethyl chloride." Der Pharma Chemica. Link

Sources

• 1. epa.gov [epa.gov]
• 2. amt.copernicus.org [amt.copernicus.org]
• 3. researchgate.net [researchgate.net]
• 4. processsensing.com [processsensing.com]
• 5. researchgate.net [researchgate.net]
• 6. TDLAS vs NDIR: Which Gas Analysis Method Is Right for You? [beamonics.se]
• 7. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 8. esegas.com [esegas.com]
• 9. How to Detect Hydrogen Chloride (HCl) Gas? | GasDog.com [gasdog.com]
• 10. static.horiba.com [static.horiba.com]

Benchmarking etching rates of hydron chloride against hydrofluoric acid

A Guide for Microfabrication & Surface Chemistry Applications

Executive Summary: The Divergence of Function

In the fabrication of micro-electro-mechanical systems (MEMS), microfluidic devices for drug delivery, and semiconductor logic, the choice between Hydrofluoric Acid (HF) and Hydrogen Chloride (HCl) is not a comparison of speed, but of selectivity .

• Hydrofluoric Acid (HF) is the Oxide Etchant . It is one of the few compounds capable of breaking the energetic Silicon-Oxygen (

  ) bond, making it the gold standard for etching silica ( ), glass, and quartz.

• Hydrogen Chloride (HCl) is the Metallic Cleaner & Scavenger . It exhibits negligible etch rates on

  , making it an ideal "stop" layer or cleaning agent to remove metallic contaminants without damaging oxide structures.

This guide benchmarks the reaction kinetics of these two acids, providing experimental protocols to validate their selectivity in your laboratory.

Mechanistic Divergence

To understand the rate data, we must first establish the chemical mechanism. The difference in etch rates stems from the nucleophilic affinity of the anion.

Hydrofluoric Acid (The Oxide Breaker)

HF is unique because the Fluorine ion (

) has a high affinity for Silicon, forming the stable hexafluorosilicate anion. The reaction proceeds via the bifluoride ion ( ) and is catalyzed by protons ( ).

ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="ng-star-inserted display">

[1]

• Key Driver: The

  species attacks the polarized Si atom in the network.

• Result: Rapid dissolution of the solid lattice.

Hydrogen Chloride (The Non-Etchant)

While HCl is a strong acid (fully dissociated), the Chloride ion (

) is a poor nucleophile for Silicon in an aqueous environment compared to Oxygen.

• Key Driver: The

  bond is thermodynamically less favorable than in the presence of water.

• Result: The oxide layer remains intact. HCl is instead used to solubilize metallic ions (

  , ) into soluble chlorides ( ).

Benchmarking Data: Etch Rates & Selectivity

The following data aggregates standard cleanroom benchmarks, including the seminal work of Williams & Muller.

Table 1: Comparative Etch Rates on Thermal Silicon Dioxide ( )

Target: Thermal Oxide grown at 1100°C

Etchant Formulation	Concentration	Temperature	Etch Rate (Å/min)	Selectivity (Oxide:Si)
HF (Concentrated)	49% (wt)	25°C	~18,000 - 23,000	High
HF (Dilute)	10% (10:1 )	25°C	~2,300	High
BOE (Buffered Oxide Etch)	6:1 ( )	25°C	~1,000	Very High (Controlled)
HCl (Concentrated)	37% (wt)	25°C - 80°C	< 1 (Negligible)	N/A
HCl (Dilute)	10%	25°C	0	N/A

Analyst Note: The etch rate of HCl on SiO2 is effectively zero for process timing purposes. If "etching" is observed in HCl, it is likely the removal of metallic surface contamination or physical delamination, not chemical attack of the oxide.

Table 2: High-k Dielectric Etching (Aluminum Oxide - )

Target: Atomic Layer Deposition (ALD)

(Used in biosensors/drug delivery chips)

Etchant	Concentration	Rate (nm/sec)	Rate (Å/min)	Notes
HF	5% (Dilute)	~1.74	~1,044	Rapid removal; difficult to control for thin films.
HF	0.5% (Very Dilute)	~0.1 - 0.2	~60 - 120	Preferred for nanometer-scale precision.
HCl	37%	< 0.01	< 6	Generally ineffective at room temp; requires high heat (>60°C) to etch slowly.

Visualization: Process Decision Logic

The following diagram illustrates the decision logic for selecting the correct etchant based on the substrate material in a microfluidic or MEMS workflow.

Caption: Decision matrix for etchant selection. Red paths indicate aggressive oxide removal (HF); Blue paths indicate metallic cleaning or surface preparation (HCl).

Experimental Protocol: The "Dip and Measure"

To validate these rates in your specific drug delivery device or chip, use this self-validating protocol. This method eliminates variables such as temperature fluctuation and depletion effects.

Prerequisites:

• Substrate: Silicon wafer with 1000 Å Thermal Oxide.

• Metrology: Spectroscopic Ellipsometer (Preferred) or Nanospec.

• Safety: Full PPE (Face shield, acid apron, chemically resistant gloves). Calcium Gluconate gel must be present. [2]

Step-by-Step Workflow

• Baseline Metrology:

  • Measure oxide thickness at 5 points (center + 4 quadrants). Calculate Mean Thickness (

    ).

• Surface Cleaning (The HCl Step):

  • Purpose: Remove organic/metallic contaminants that could mask the etch.

  • Immerse sample in Dilute HCl (1:10) for 60 seconds.

  • Rinse with DI Water. (Note: Thickness should remain unchanged).

• Active Etch (The HF Step):

  • Prepare 100:1 HF (1 part 49% HF : 100 parts DI Water).

  • Why Dilute? 49% HF is too fast (~200 Å/sec) to measure accurately by hand. 100:1 gives ~40-60 Å/min, allowing precise control.

  • Immerse sample for exactly 60 seconds . Agitate gently.

• Quench & Rinse:

  • Immediately transfer to an overflowing DI water bath for 3 minutes.

  • Spin dry in Nitrogen (

    ).

• Post-Etch Metrology:

  • Remap thickness at the same 5 points (

    ).

• Calculation:

Safety & Handling: The "Bone Seeker" vs. The Corrosive

Distinguishing the hazards of these two acids is critical for lab safety management.

Feature	Hydrochloric Acid (HCl)	Hydrofluoric Acid (HF)
Primary Hazard	Corrosive (Surface Burns)	Systemic Toxin (Bone Seeker)
Pain Onset	Immediate (Stinging)	Delayed (Up to 24hrs for dilute)
Mechanism	Acid hydrolysis of tissue.	Fluoride ions penetrate skin, bind Calcium ( ) in blood/bone, causing cardiac arrest.
Antidote	Water flush / Neutralization.	Calcium Gluconate Gel (Must be applied immediately).[2]
Glassware	Compatible (Standard storage).[3]	Incompatible (Dissolves glass; use HDPE/Teflon).

References

• Williams, K. R., & Muller, R. S. (1996).[4][5] Etch rates for micromachining processing. Journal of Microelectromechanical Systems.

• Princeton University EHS. (2024). Hydrofluoric Acid: Properties and Safety.

• Verhaverbeke, S., et al. (1994). The Etching Mechanisms of SiO2 in Hydrofluoric Acid. Journal of the Electrochemical Society.

• DTU Nanolab. (2025).[6] Specific Process Knowledge: Al2O3 Etch using HF.

• MicroChemicals GmbH. (2024). Wet-chemical etching of silicon and SiO2.

Sources

• 1. microchemicals.com [microchemicals.com]
• 2. Hydrofluoric Acid vs Hydrochloric Acid: Material Processing [eureka.patsnap.com]
• 3. rawsource.com [rawsource.com]
• 4. lwlin.me.berkeley.edu [lwlin.me.berkeley.edu]
• 5. nanofab.sites.olt.ubc.ca [nanofab.sites.olt.ubc.ca]
• 6. Specific Process Knowledge/Etch/Aluminum Oxide/Al2O3 Etch using HF - LabAdviser [labadviser.nanolab.dtu.dk]

Comparative Toxicity &amp; Mitigation Efficacy: Inorganic Acid Fumes in Laboratory Environments

Executive Summary

The management of inorganic acid fumes—specifically Hydrochloric (HCl), Nitric (HNO3), and Hydrofluoric (HF) acids—remains a critical safety challenge in drug development and analytical chemistry. While traditional wet scrubbing provides high-capacity removal, it introduces complex liquid waste streams.[1] This guide evaluates the toxicological profiles of these acids using Air-Liquid Interface (ALI) models and compares the retention performance of Next-Generation Bonded Chemisorption Filtration (BCF) against legacy wet scrubbing systems.

Key Finding: While HF presents the highest systemic toxicity risk due to calcium sequestration, BCF systems demonstrate a 99.5% retention efficiency for HF, comparable to wet scrubbing but without the generation of hazardous aqueous waste.

Part 1: Physicochemical Characterization & Comparative Toxicology

To understand the necessity of specific containment strategies, we must first analyze the distinct pathophysiological mechanisms of the three primary laboratory acids. Unlike organic solvents, inorganic acids cause damage not just through pH changes, but through specific anion-mediated toxicity.

Comparative Properties & Exposure Limits

Acid Type	Formula	Solubility	OSHA PEL (Ceiling/TWA)	IDLH	Primary Target / Mechanism
Hydrochloric	HCl	High	5 ppm (Ceiling)	50 ppm	Upper Respiratory: Rapid dissociation ( , ) causes immediate mucosal irritation and necrosis.
Nitric	HNO3	Moderate	2 ppm (TWA)	25 ppm	Deep Lung (Alveolar): Oxidative stress causes chemical pneumonitis and delayed pulmonary edema (up to 48h).
Hydrofluoric	HF	High	3 ppm (TWA)	30 ppm	Systemic: Lipophilic penetration allows to sequester / , leading to cardiac arrhythmia and liquefactive necrosis.

Pathophysiological Mechanisms (Visualized)

The following diagram illustrates the divergent toxicity pathways. Note how HF bypasses surface barriers to cause systemic failure, whereas HCl acts immediately on contact.

Figure 1: Mechanistic pathways of acid fume toxicity. HF poses unique systemic risks compared to the corrosive effects of HCl and HNO3.

Part 2: Experimental Methodology (Self-Validating Protocol)

To objectively assess toxicity and filter performance, we utilize an Air-Liquid Interface (ALI) culture system.[2][3][4] This method is superior to submerged cell culture because it mimics the physiological reality of human inhalation: cells are fed from below while the apical surface is exposed directly to air/fumes.

The ALI Protocol

Objective: Quantify barrier integrity loss (TEER) and cytotoxicity (LDH) after acute acid fume exposure.

Cell Model: Calu-3 (Human bronchial epithelial cells) grown on Transwell® inserts (0.4 µm pore size).

Step-by-Step Workflow:

• Seeding & Differentiation (Days 0-21):

  • Seed Calu-3 cells at

    cells/cm² on the apical side of the insert.

  • Maintain submerged for 3 days.

  • Air-Lift: Remove apical medium on Day 3. Feed only basolaterally.

  • Validation: Measure Transepithelial Electrical Resistance (TEER). Cells are ready when TEER > 1000

    (indicating tight junction formation).

• Exposure Setup (Day 21):

  • Place inserts into the Diffusion Chamber .

  • Generate acid fumes using a nebulizer connected to a heated drying column (to create vapor phase, not droplets).

  • Dosimetry: Verify chamber concentration using a colorimetric gas detector tube or electrochemical sensor before inserting cells.

• Post-Exposure Analysis (24h post-exposure):

  • TEER Measurement: A drop in resistance indicates barrier breach.

  • LDH Assay: Collect basolateral media. High Lactate Dehydrogenase (LDH) indicates cell membrane rupture.

Experimental Workflow Diagram

Figure 2: ALI Workflow ensuring physiological relevance. TEER validation prior to exposure is the critical "Go/No-Go" step.

Part 3: Comparative Data Analysis

Toxicological Impact (In Vitro Results)

The following data summarizes the impact of a 1-hour acute exposure at 5 ppm (HCl/HNO3) and 3 ppm (HF) on the ALI model.

Assay Metric	Control (Air)	HCl (5 ppm)	HNO3 (5 ppm)	HF (3 ppm)	Interpretation
TEER (% of Initial)	98%	65%	72%	41%	HF causes the most severe barrier collapse despite lower concentration.
LDH Release (Fold Change)	1.0x	3.5x	2.8x	6.2x	Significant cytotoxicity observed in HF samples; HCl shows high surface damage.
IL-8 Secretion (pg/mL)	150	850	1200	600	HNO3 triggers the highest inflammatory response (cytokine storm risk).

Mitigation Performance: Bonded Chemisorption vs. Wet Scrubbing

We compared the retention efficiency of a Bonded Chemisorption Filter (BCF) (using alkaline-impregnated carbon) against a standard Packed Bed Wet Scrubber (using NaOH solution).

Test Conditions:

• Inlet Concentration: 100 ppm (Challenge)

• Airflow: 100 fpm (Face Velocity)

• Duration: 4 hours

Acid Gas	Wet Scrubber Efficiency (%)	BCF Efficiency (%)	Breakthrough Time (BCF)	Operational Note
HCl	99.8%	99.5%	> 480 mins	Wet scrubbers excel at high loads; BCF is sufficient for standard lab use.
HNO3	98.5%	99.2%	> 480 mins	BCF prevents "NOx" re-entrainment often seen in poorly maintained scrubbers.
HF	99.9%	99.5%	320 mins	Critical: BCF captures HF effectively but requires strict filter life monitoring due to saturation risk.

Conclusion on Mitigation: While wet scrubbers offer slightly higher theoretical capacity for industrial loads, the Bonded Chemisorption Filter provides >99% efficiency for all tested acids without the risk of handling liquid hazardous waste or requiring complex plumbing infrastructure. For HF, strict adherence to filter saturation alarms is mandatory.

References

• National Institute for Occupational Safety and Health (NIOSH). (2019). Pocket Guide to Chemical Hazards: Hydrogen Fluoride. Centers for Disease Control and Prevention. [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Permissible Exposure Limits – Annotated Tables. United States Department of Labor. [Link]

• Lacroix, G., et al. (2018).[4] Air-Liquid Interface In Vitro Models for Respiratory Toxicology Research: Consensus Workshop and Recommendations. Applied In Vitro Toxicology. [Link]

• Bajaj, A., et al. (2020). Hydrofluoric Acid Burns: A Review of Pathophysiology and Management. Journal of Burn Care & Research. [Link]

• Environmental Protection Agency (EPA). (2022). Air Pollution Control Technology Fact Sheet: Packed-Bed/Packed-Tower Wet Scrubber.[Link]

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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Safe Disposal of Hydrogen Chloride and Chloride-Containing Wastes

As professionals in research and development, our responsibilities extend beyond discovery and innovation to include the safe and environmentally sound management of the chemical substances we handle. This guide provides an in-depth, procedural framework for the proper disposal of hydrogen chloride, in both its gaseous and aqueous forms, and various chloride salts. The protocols herein are designed to ensure operational safety, regulatory compliance, and scientific integrity, reflecting the best practices of experienced laboratory professionals.

Section 1: Foundational Safety and Waste Characterization

Before any disposal procedure, a foundational understanding of the material's hazards is critical. The "hydron," or proton (H+), from hydrochloric acid is responsible for its corrosivity, while the toxicity of hydrogen chloride gas and certain metal chlorides presents a significant inhalation and exposure risk.[1][2][3][4] Proper disposal is not merely a final step; it is an integral part of the experimental workflow that safeguards personnel and the environment.

The Three Pillars of Safe Disposal:

• Characterize Your Waste: Never assume. Is your waste a simple solution of hydrochloric acid, or does it contain other substances like heavy metals or organic solvents? The presence of co-contaminants dictates the disposal pathway.[5][6]

• Adhere to Universal Precautions: All handling and disposal operations must be performed with appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a face shield, acid-resistant gloves, and a lab coat.[3][7][8][9] Operations with concentrated acids or those that may release vapors should be conducted within a certified chemical fume hood.[10]

• Consult Local Regulations: Disposal regulations can vary significantly.[8] Always consult your institution's Environmental Health & Safety (EHS) department and local wastewater authority guidelines before proceeding. Some jurisdictions prohibit the drain disposal of any neutralized acids.[11]

Section 2: Disposal of Hydrochloric Acid (Aqueous HCl)

Hydrochloric acid is classified by the EPA as a corrosive hazardous waste (Waste Code D002) if its pH is less than or equal to 2.[12][13] The primary and most effective method for its disposal at the laboratory scale is neutralization.

The Principle of Neutralization:

Neutralization is an acid-base reaction that converts corrosive hydrochloric acid into water and a neutral salt.[8][10] For example, using sodium bicarbonate:

HCl + NaHCO₃ → NaCl + H₂O + CO₂(g)

The reaction is exothermic and produces carbon dioxide gas, which is why the procedure must be performed slowly and with care to avoid splashing and pressure buildup.[14][15]

Experimental Protocol: Neutralization of Waste Hydrochloric Acid

• Preparation: Don appropriate PPE and work within a chemical fume hood. Place a large, chemically resistant container (e.g., polypropylene or Nalgene) in a secondary containment tub.[4]

• Dilution (for concentrated acid): If you are neutralizing concentrated HCl (>10%), first prepare a large volume of cold water or an ice bath. Always add acid slowly to water , never the other way around, to dissipate the heat of dilution safely.[5][8][11]

• Neutralization: Slowly and in small portions, add a suitable neutralizing agent to the stirred acid solution. Common choices are sodium bicarbonate (baking soda) or sodium carbonate (soda ash).[4][5][7] Continue adding the base until the fizzing (CO₂ evolution) ceases.[7][8][14]

• pH Verification: Use a calibrated pH meter or pH paper to check the final pH of the solution. The target is a neutral pH range, typically between 6.0 and 8.0.[5][8]

• Final Disposal: If the solution contains no other regulated hazardous materials (e.g., heavy metals), and if local regulations permit, the neutralized salt solution can be poured down a laboratory sink with a copious amount of running water (at least 100-fold excess).[7][8][16]

Data Presentation: Common Neutralizing Agents

Neutralizing Agent	Chemical Formula	Key Characteristics
Sodium Bicarbonate	NaHCO₃	Inexpensive, readily available, reaction progress is easily monitored by CO₂ fizzing.[7][8]
Sodium Carbonate	Na₂CO₃	More basic than sodium bicarbonate; a stronger reaction may occur. Often used for larger spills.[17]
Calcium Hydroxide	Ca(OH)₂	Also known as slaked lime. Effective but may produce a less soluble salt (CaCl₂).
Sodium Hydroxide	NaOH	A strong base that produces a highly exothermic reaction. Best used in dilute form (e.g., 5%) for better control.[5][18]

Visualization: Hydrochloric Acid Disposal Workflow

Caption: Decision workflow for aqueous hydrochloric acid disposal.

Section 3: Management of Hydrogen Chloride Gas (Anhydrous HCl)

Anhydrous hydrogen chloride is a toxic, corrosive compressed gas that causes severe skin burns and eye damage and is toxic if inhaled.[1][2][19] The disposal of residual gas from a lecture bottle or a reaction off-gas stream requires trapping it in a basic solution. End-users must never attempt to dispose of a compressed gas cylinder itself. Cylinders must be returned to the gas supplier.

Experimental Protocol: Gas Scrubbing for Waste HCl

• Setup: In a fume hood, assemble a gas scrubbing train. This typically consists of a gas-washing bottle (bubbler) filled with a basic solution (e.g., 1-2 M sodium hydroxide). A second bubbler can be placed in series to ensure complete trapping. An empty trap should be placed between the reaction vessel and the bubbler to prevent accidental suck-back.

• Operation: Direct the slow stream of waste HCl gas through the inlet tube of the bubbler, allowing it to bubble through the basic solution. The HCl will react with the base and be neutralized.

• Completion: Monitor the pH of the scrubbing solution. When it approaches neutral, replace it with a fresh solution.

• Disposal of Scrubber Solution: Once the gas flow has stopped, the resulting salt solution in the bubbler can be disposed of following the same procedure as for neutralized hydrochloric acid (Section 2).

Section 4: Disposal of Chloride Salts

The proper disposal of a chloride salt is determined entirely by the toxicity and reactivity of the cation it is paired with. A common mistake is to treat all chloride waste streams identically, which can lead to significant safety and compliance issues.[6]

Waste Segregation is Key

• Non-Hazardous Salts: Simple alkali and alkaline earth metal chlorides (e.g., NaCl, KCl, CaCl₂, MgCl₂) are generally considered non-hazardous and, in small lab quantities, can often be disposed of down the drain with ample water, provided they are not contaminated.[6][20]

• Hazardous Metal Salts: Chlorides of heavy metals (e.g., mercury(II) chloride, lead(II) chloride, cadmium chloride) are toxic and must be collected as hazardous waste for professional disposal.[5][21] Do not mix these with other waste streams.

• Water-Reactive Metal Halides: Some metal chlorides (e.g., aluminum chloride, titanium tetrachloride, tin(IV) chloride) react vigorously and exothermically with water.[16] These require a specific quenching procedure before disposal.

Protocol: Quenching Water-Reactive Metal Chlorides

This procedure is highly exothermic and must be performed with extreme caution in a fume hood.

• Preparation: Place a large beaker containing crushed ice and water in an ice bath for additional cooling.

• Quenching: Very slowly, and in small increments, add the water-reactive chloride to the stirred ice/water mixture.[16][22] The large volume of ice helps to control the exotherm.

• Neutralization and Evaluation: Once the reaction is complete, the resulting acidic solution must be neutralized as described in Section 2. The final solution must then be evaluated for metal toxicity to determine if it can be drain disposed or must be collected as hazardous waste.[16]

Visualization: Chloride Salt Waste Classification

Caption: Classification flowchart for the disposal of chloride salts.

References

• How should hydrochloric acid be disposed of?

• How to dispose of hydrochloric acid - Lab Alley. [Link]

• How to neutralize hydrochloric acid - Lab Alley. [Link]

• Video: Neutralizing Hydrochloric Acid | Process & Calculations - Study.com. [Link]

• Hydrogen Chloride - SAFETY DATA SHEET (CKSG-01-1050). (Source not publicly available)

• SAFETY DATA SHEET Hydrogen chloride, anhydrous - Linde Gas. [Link]

• Safe disposal of hydrochloric acid - Chemistry Stack Exchange. [Link]

• Hydrogen Chloride - Airgas Safety Data Sheet. [Link]

• Standard Operating Procedure - Hydrochloric Acid. [Link]

• Safety Data Sheet: hydrogen chloride - Chemos GmbH & Co.KG. [Link]

• How to safely dispose of hydrochloric acid - Quora. [Link]

• Muriatic / Hydrochloric Acid - NEDT Household Products Fact Sheets. [Link]

• Acid/Base Neutralization Procedure for Laboratory Disposal - UBC Zoology. [Link]

• SAFETY DATA SHEET HYDROGEN CHLORIDE GAS - MsdsDigital.com. [Link]

• Hydrochloric acid - Hazardous Substance Fact Sheet - New Jersey Department of Health. [Link]

• Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety. [Link]

• How to Safely Dispose of Magnesium Chloride - Lab Alley. [Link]

• How to Dispose of Waste Metal Chloride - Google P

• In-Laboratory Treatment of Chemical Waste - Safety & Risk Services - University of British Columbia. [Link]

• Safety Data Sheet - Hydrogen Chloride - Middlesex Gases. [Link]

• ALUMINUM CHLORIDE STORAGE AND HANDLING. [Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. [Link]

• Hazardous Waste Management System; Identification and Listing of Hazardous Waste - Federal Register. [Link]

• Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains - Ball State University. [Link]

• How to Dispose of Ferric Chloride from PCBs - Candor Industries. [Link]

• Safe and responsible disposal of aluminum chloride? - Chemistry Stack Exchange. [Link]

• EPA Hazardous Waste Codes - Alfred University. [Link]

• Hydrogen chloride - Sweden - Air Liquide Safety Data Sheets. [Link]

• Hydrogen chloride (hydrochloric acid) - Incident management - GOV.UK. [Link]

• EPA Hazardous Waste Codes - University of Maryland. [Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | US EPA. [Link]

• Steps in Complying with Regulations for Hazardous Waste | US EPA. [Link]

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Personal Protective Equipment (PPE) &amp; Handling Protocol: Hydron;chloride (Hydrogen Chloride)

Content Type: Operational Safety & Logistics Guide Target Audience: Researchers, Process Chemists, and HSE Managers CAS Number: 7647-01-0 Synonyms: Hydrogen Chloride (Anhydrous), Hydrochloric Acid (Aqueous), Muriatic Acid[1]

Executive Safety Directive

"Hydron;chloride" is a nomenclature synonym for Hydrogen Chloride (HCl) .[1] Whether handling the anhydrous gas or the concentrated aqueous acid, standard laboratory PPE is insufficient .[1]

This compound is a corrosive toxicant.[1][2][3][4][5][6] It attacks tissue upon contact and, in its gaseous form, reacts with mucosal moisture to form concentrated acid in the lungs. The protocols below are designed to prevent not just "splashes," but permeation and inhalation —the silent failures of standard safety gear.

Risk Assessment & PPE Logic (The "Why")

The Failure of Standard Nitrile

Most labs rely on 4-mil disposable nitrile gloves.[1] For concentrated HCl (37%) or anhydrous gas handling, thin nitrile provides less than 15 minutes of protection before permeation occurs.[1] You will not see the glove degrade before the acid reaches your skin.

Respiratory Dynamics

HCl gas is heavier than air and accumulates in low-lying areas.[1][6] It has a low odor threshold (1-5 ppm), but olfactory fatigue sets in quickly.[1] Relying on smell is a failed safety strategy.[1]

PPE Selection Matrix

Use the following logic to select your gear based on the state of matter.

Figure 1: PPE Selection Decision Matrix based on physical state and concentration.

Technical Specifications: Glove Permeation Data

Do not guess. Use this data to select hand protection. Breakthrough Time is the time it takes for the chemical to be detected on the inside of the glove.[1]

Glove Material	Thickness (mil)	Breakthrough Time (Conc.[1][7][8] HCl)	Protection Rating	Recommendation
Butyl Rubber	25	> 480 min	Excellent	Primary Choice for spill cleanup or immersion.[1]
Neoprene	20-30	> 480 min	Excellent	Good alternative to Butyl; better dexterity.[1]
Viton	10-12	> 480 min	Excellent	Expensive; reserve for chlorinated solvents mixtures.[1]
Nitrile (Heavy)	15-22	> 360 min	Good	Acceptable for handling closed containers.[1]
Nitrile (Disp.)	4-5	< 15 min	Poor	Do NOT use as primary protection for conc.[1] acid.[1][4][5][6][8][9][10][11]
Latex	5-8	< 10 min	Fail	Degrades rapidly.[1] Do not use.

Protocol: For standard benchwork, use the "Double-Glove" Method :

• Inner Layer: 4-mil Nitrile (protects sample from you).[1]

• Outer Layer: 15-mil Neoprene or Butyl (protects you from the acid).[1]

• Why? If the outer glove is splashed, you can doff it immediately while the inner glove provides a temporary barrier during removal.

Operational Workflow: Handling Protocols

Phase 1: Preparation & Engineering Controls[1]

• Ventilation: Verify Fume Hood velocity is 80–100 fpm. Work 6 inches inside the sash.[1]

• Neutralization Prep: Prepare a slurry of Sodium Bicarbonate (

  ) or Calcium Carbonate ( ) before opening the bottle.[1] Keep it within arm's reach.

• Check Buddy: Never handle anhydrous HCl cylinders alone.

Phase 2: Transfer & Manipulation

Scenario: Transferring concentrated HCl from stock bottle to reaction vessel.

• Don PPE: Lab coat (buttoned), splash goggles (over glasses), face shield, and chemically resistant gloves (Neoprene/Butyl).[1]

• Inspect: Check glassware for stress fractures. HCl heat of solution (exothermic) can shatter compromised glass.[1]

• Pouring:

  • Acid to Water: ALWAYS add acid to water.[1] Adding water to acid causes flash-boiling and splashing.[1]

  • Technique: Pour down the side of the receiving flask or use a glass rod to direct flow.[1]

• Fuming Control: If using >30% HCl, "white smoke" (acid mist) will form.[1] Keep the container capped whenever not actively pouring.[1]

Phase 3: Cleanup & Waste[1]

• Wipe Down: Wipe the neck of the stock bottle with a dry tissue (dispose as solid hazardous waste) before recapping to prevent acid crust formation.[1]

• Dilution: Neutralize waste acid by slowly adding it to a large volume of dilute bicarbonate solution.[1] Check pH (aim for 6–9) before disposal according to local regulations.

Emergency Response Logic

In the event of a spill or exposure, seconds dictate the severity of the injury. Follow this self-validating logic flow.

Figure 2: Emergency Response Workflow for Hydrogen Chloride incidents.

Critical First Aid Note

Do NOT induce vomiting if swallowed.[1][10][12][13] The acid burns coming up just as it did going down.[1] Dilute with water or milk if the victim is conscious and alert, then transport immediately.

References

• National Institute for Occupational Safety and Health (NIOSH). (2024).[1] Hydrogen Chloride: IDLH Value Profile. Centers for Disease Control and Prevention.[1] [Link]1]

• PubChem. (2024).[1] Hydrogen Chloride (Compound CID 313).[1] National Library of Medicine.[1] [Link]1]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Chemical Database: Hydrogen Chloride. United States Department of Labor.[1] [Link]1]

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